1-Amino-2-methylpropane-2-thiol

• CAS: 7684-18-6

Core Science & Biosynthesis

solubility of 1-Amino-2-methylpropane-2-thiol in different solvents.

Physicochemical Profiling and Solubility Dynamics of 1-Amino-2-methylpropane-2-thiol in Pharmaceutical Solvents

Executive Summary

1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine or 2-methyl-2-thiopropylamine; CAS: 32047-53-3 for the hydrochloride salt) is an amphoteric, bifunctional building block widely utilized in advanced pharmaceutical synthesis. Featuring both a primary amine and a tertiary thiol separated by a gem-dimethyl substituted carbon backbone, this compound presents unique solubility challenges and advantages. This whitepaper provides an authoritative guide on the solubility thermodynamics, solvent-specific behaviors, and validated experimental protocols for handling 1-Amino-2-methylpropane-2-thiol in drug development workflows, including Native Chemical Ligation (NCL) [1] and radiopharmaceutical complexation [2].

Structural Thermodynamics & Solubility Rationale

The solubility profile of 1-Amino-2-methylpropane-2-thiol is dictated by the interplay between its polar functional groups (-NH 2​ , -SH) and its hydrophobic gem-dimethyl moiety.

• Steric Shielding & Lipophilicity: The two methyl groups on the alpha-carbon relative to the thiol significantly increase the molecule's lipophilicity (LogP ≈ 0.43) compared to standard, unbranched cysteamine [3]. While this steric bulk protects the thiol from rapid oxidative dimerization into disulfides, it drastically reduces the aqueous solubility of the neutral free base.

• Ionization State & Salt Formation: To circumvent the poor aqueous solubility of the free base, the compound is predominantly commercialized and stored as a hydrochloride salt. Protonation of the primary amine (-NH 3+​ ) shifts the molecule into a highly polar state, enabling robust ion-dipole interactions with water molecules and preventing premature oxidation.

Quantitative Solubility Matrix

The following table synthesizes the solubility data for 1-Amino-2-methylpropane-2-thiol across various solvent systems. Understanding these parameters is critical for selecting the appropriate medium for synthesis, purification, or liquid-liquid extraction.

Solvent System	State of Solute	Solubility Class	Estimated Solubility	Mechanistic Rationale
Water	HCl Salt	Very Soluble	~747 g/L (at 20°C)	Strong ion-dipole interactions; the protonated amine dominates the hydration network [3].
Water	Free Base (pH > 8.5)	Slightly Soluble	< 10 g/L	Neutral amine and thiol; the hydrophobic gem-dimethyl group induces water cavity formation, driving precipitation.
N,N-Dimethylformamide (DMF)	Free Base / Salt	Soluble	> 50 g/L	Polar aprotic solvation; excellent for peptide coupling workflows requiring in situ neutralization [1].
Dichloromethane (DCM)	Free Base	Soluble	> 50 g/L	Low dielectric constant stabilizes the uncharged aliphatic backbone during liquid-liquid extraction.
Diethyl Ether	Free Base	Moderately Soluble	~ 20 g/L	Weak dipole-dipole interactions; frequently used as an anti-solvent for precipitating metal-ligand complexes [2].

Mechanistic Workflows & Visualizations

To successfully utilize this compound in synthetic workflows (such as the synthesis of pleuromutilin derivatives against Acinetobacter baumannii [4]), chemists must frequently transition the molecule between its aqueous-soluble salt form and its organic-soluble free base form.

Caption: pH-Dependent Phase Transfer and Solubility Workflow for 1-Amino-2-methylpropane-2-thiol.

Experimental Protocols

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

Expertise Note: Kinetic solubility methods (e.g., solvent shift) often overestimate solubility due to transient supersaturation. The shake-flask method guarantees thermodynamic equilibrium, which is critical for formulating stable intravenous drug conjugates.

• Preparation: Add an excess amount of 1-Amino-2-methylpropane-2-thiol hydrochloride (approx. 1 g) to a glass vial containing 1.0 mL of the target solvent (e.g., HPLC-grade water or buffered saline).

• Equilibration: Seal the vial and agitate using an orbital shaker at 300 rpm for 24 hours at a strictly controlled temperature (20°C ± 0.5°C).

• Phase Separation: Centrifuge the suspension at 10,000 × g for 15 minutes. Crucial Causality Step: Avoid standard PTFE filtration for the free base form, as the highly hydrophobic gem-dimethyl groups can cause non-specific adsorption to the membrane, artificially lowering the measured concentration.

• Quantification: Carefully extract the supernatant, dilute in the appropriate mobile phase, and quantify using LC-MS or HPLC-UV against a validated calibration curve.

Caption: Step-by-step Shake-Flask Methodology for Thermodynamic Solubility Determination.

Protocol B: In Situ Neutralization for Native Chemical Ligation (NCL)

When using 1-Amino-2-methylpropane-2-thiol to overcome solubility challenges for N-terminal cysteinyl segments in solid-phase peptide synthesis [1]:

• Resin Swelling: Wash the peptidyl resin with N-Methyl-2-pyrrolidone (NMP).

• Solubilization: Dissolve 1-Amino-2-methylpropane-2-thiol hydrochloride (10 equivalents) in NMP to achieve a 100 mM thiol concentration. Note: The salt is highly soluble in NMP, but the amine remains protonated and non-nucleophilic at this stage.

• Activation: Add N,N-Diisopropylethylamine (DIEA) (20 equivalents) directly to the reaction mixture. This neutralizes the HCl salt in situ, generating the reactive free base while maintaining it in solution via the solvating power of NMP.

• Coupling: Stir the reactor for 5 minutes to facilitate thioether formation, followed by standard DCM/NMP washes to remove unreacted soluble byproducts.

Conclusion

The solubility of 1-Amino-2-methylpropane-2-thiol is highly dependent on its ionization state and the steric influence of its gem-dimethyl group. While the hydrochloride salt provides the exceptional aqueous solubility necessary for storage and biological assays, organic synthesis requires careful pH manipulation to leverage the reactivity of the free base. Understanding these thermodynamic principles ensures high yields and prevents precipitation-induced failures in complex drug development pipelines.

References

• Royal Society of Chemistry (RSC). "A straightforward methodology to overcome solubility challenges for N-terminal cysteinyl segments used for native chemical ligation." Available at: [Link]

• ResearchGate. "Technetium(V) chemistry as relevant to nuclear medicine." Available at: [Link]

• National Center for Biotechnology Information (PMC). "A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii." Available at: [Link]

The Strategic Role of 1-Amino-2-methylpropane-2-thiol (CAS 32047-53-3) in Next-Generation Pleuromutilin Antibiotic Synthesis

Executive Summary

In the landscape of modern pharmaceutical development, the synthesis of robust, resistance-evading antibiotics relies heavily on highly specialized molecular building blocks. 1-Amino-2-methylpropane-2-thiol hydrochloride (CAS 32047-53-3), also known as dimethylcysteamine hydrochloride, serves as a linchpin in the semi-synthesis of pleuromutilin-class antibiotics[1].

By acting as the critical linker in drugs such as Valnemulin and next-generation derivatives like PDP , this compound imparts essential steric and electronic properties that enhance drug-target binding and metabolic stability[2]. This whitepaper provides an in-depth technical analysis of CAS 32047-53-3, detailing its structural logic, step-by-step synthetic applications, and its role in overcoming methicillin-resistant Staphylococcus aureus (MRSA).

Physicochemical Profiling & Structural Logic

To understand the utility of 1-Amino-2-methylpropane-2-thiol, one must analyze its structural causality. The molecule is a derivative of cysteamine, but with a critical modification: the inclusion of a gem-dimethyl group at the carbon adjacent to the thiol.

The Gem-Dimethyl Effect: In drug design, thioether linkages are notoriously susceptible to in vivo oxidation (forming sulfoxides or sulfones) and enzymatic cleavage. The two methyl groups in CAS 32047-53-3 provide profound steric hindrance around the sulfur atom once it is conjugated to the pleuromutilin core. This steric shielding protects the resulting thioether bond from metabolic degradation, drastically improving the pharmacokinetic half-life of the final active pharmaceutical ingredient (API). Furthermore, the primary amine serves as a versatile nucleophile for subsequent amide coupling reactions[3].

Table 1: Physicochemical Properties of CAS 32047-53-3

Property	Value
CAS Number	32047-53-3[1]
Chemical Name	1-Amino-2-methylpropane-2-thiol hydrochloride[1]
Synonyms	Dimethylcysteamine hydrochloride[1]
Molecular Formula	C4H12ClNS[1]
Molecular Weight	141.66 g/mol [1]
Exact Mass	141.0378983 g/mol [1]
Topological Polar Surface Area	27.2 Ų[1]
Hydrogen Bond Donors	3[1]

Core Application: Semi-Synthesis of Valnemulin

Valnemulin is a potent veterinary antibiotic used to treat severe respiratory and enteric infections. The synthesis of Valnemulin relies entirely on the successful integration of CAS 32047-53-3 into the pleuromutilin scaffold[4].

Logical Workflow of Valnemulin Synthesis

Fig 1: Step-by-step synthetic workflow of Valnemulin utilizing CAS 32047-53-3.

Experimental Protocol 1: Nucleophilic Substitution (Intermediate Formation)

This protocol details the attachment of dimethylcysteamine to the activated pleuromutilin core[3],[2].

• Preparation: Dissolve pleuromutilin tosylate (Intermediate 1) in methyl isobutyl ketone.

• Reagent Addition: Add 1-Amino-2-methylpropane-2-thiol hydrochloride (CAS 32047-53-3) to the organic solution[3].

• Biphasic Initiation: Introduce a 20% (m/v) aqueous NaOH solution.

  • Causality Check: The biphasic system is critical. NaOH neutralizes the hydrochloride salt of dimethylcysteamine, generating the highly nucleophilic thiolate anion. The biphasic nature prevents the pleuromutilin core from degrading under harsh, homogeneous basic conditions[2].

• Reaction: Heat the mixture to 50–60°C and reflux for 1–2 hours under rigorous mechanical stirring[3].

• Isolation: Separate the organic phase, wash with deionized water to remove inorganic salts, and evaporate to dryness to yield the dimethylcysteamine-pleuromutilin intermediate[3].

Experimental Protocol 2: Amide Coupling via Mixed Anhydride Method

• Activation: Dissolve amino-protected D-valine and N-methylmorpholine in methyl tert-butyl ether. Dropwise add isobutyl chloroformate at 0°C.

  • Causality Check: The mixed anhydride method is chosen over standard carbodiimide coupling (e.g., EDC/NHS) because it allows for rapid, low-temperature activation. This minimizes the racemization of the chiral center in D-valine, which is absolute necessary for the biological efficacy of Valnemulin[4].

• Coupling: Add the dimethylcysteamine-pleuromutilin intermediate (from Protocol 1) and stir at 20°C for 4 hours[4].

• Deprotection: Add pure water and adjust the pH to 2.0–2.5 using 2M HCl. Stir for 5 hours to cleave the protecting group[4].

• Purification: Extract the aqueous layer, wash with dichloromethane and ethyl acetate, and freeze-dry the final aqueous phase to obtain Valnemulin hydrochloride[4].

Advanced Applications: Overcoming MRSA with Novel Derivatives

The utility of CAS 32047-53-3 extends far beyond legacy veterinary drugs. In recent breakthroughs (2025), researchers have utilized this building block to synthesize PDP (22-((2-methyl-1-(1H-pyrrole-2-carboxamido)propan-2-yl)thio)-deoxypleuromutilin)[2]. By coupling the primary amine of the dimethylcysteamine linker with a pyrrole group, the resulting molecule exhibits unprecedented activity against methicillin-resistant Staphylococcus aureus (MRSA)[2].

Table 2: In Vitro Antibacterial Activity (MIC, μg/mL) against Gram-Positive Strains

Data demonstrates the superior efficacy of the CAS 32047-53-3 derived PDP compared to legacy pleuromutilins[2].

Bacterial Strain	Tiamulin	Valnemulin	PDP (Novel Derivative)
MRSA (Clinical Isolates)	0.125 – 1.0	0.031 – 0.25	0.008 – 0.063
S. aureus (ATCC 29213)	0.5	0.063	0.008
S. agalactiae	0.5	0.063	0.008
S. dysgalactiae	0.5	0.063	0.016

Mechanism of Action: Ribosomal PTC Binding

Pleuromutilin derivatives synthesized via CAS 32047-53-3 function by binding to the Peptidyl Transferase Center (PTC) of the bacterial 50S ribosomal subunit. The extended side chain (facilitated by the dimethylcysteamine linker) reaches into the A-site and P-site, effectively halting peptide bond formation[2].

Fig 2: Mechanism of action of pleuromutilin derivatives at the ribosomal level.

Conclusion

1-Amino-2-methylpropane-2-thiol hydrochloride (CAS 32047-53-3) is not merely a passive reagent; it is a structural determinant that dictates the metabolic stability and target affinity of pleuromutilin antibiotics. Through precise synthetic workflows, its incorporation yields highly effective APIs like Valnemulin and next-generation candidates like PDP, proving indispensable in the ongoing battle against antimicrobial resistance.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. CN115974739A - Acylate of dimethylcysteamine, its synthesis method and its application in the synthesis of warnemulin hydrochloride - Google Patents [patents.google.com]
• 4. CN102675173B - Chemical synthesis method of valnemulin hydrochloride - Google Patents [patents.google.com]

Theoretical and Computational Perspectives on 1-Amino-2-methylpropane-2-thiol: Steric Hindrance, Coordination Chemistry, and Kinetic Modulation

Introduction & Chemical Topology

1-Amino-2-methylpropane-2-thiol (also known as 1-amino-2,2-dimethyl-2-mercaptoethane or dimethylcysteamine) is a highly specialized, sterically hindered analogue of cysteamine. Structurally, it features a propane backbone where the C2 position is functionalized with both a thiol group (-SH) and a gem-dimethyl configuration, while the C1 position hosts a primary amine (-NH₂).

In modern drug development, this molecule serves as a critical building block for bioconjugation, stimuli-responsive polymers, and radiopharmaceuticals. The presence of the gem-dimethyl groups adjacent to the thiol creates a profound steric shield. Theoretical studies and Density Functional Theory (DFT) calculations have demonstrated that this topological feature drastically alters the molecule's nucleophilicity, transition state thermodynamics, and coordination geometry compared to unhindered thiols[1].

Quantum Mechanical & DFT Profiling

To understand the unique reactivity of 1-amino-2-methylpropane-2-thiol, researchers heavily rely on Density Functional Theory (DFT) coupled with the Polarizable Continuum Model (PCM) to simulate aqueous environments.

Electronic Properties and Solvation

Theoretical models utilizing B3LYP/6-31G* or similar basis sets reveal that the gem-dimethyl groups increase the electron density around the sulfur atom via inductive effects. However, this electronic advantage is entirely counteracted by steric bulk during bimolecular reactions. PCM/DFT studies of cysteamine-based ligands in aqueous solutions demonstrate that the hydration shell around the hindered thiol is highly organized, requiring a higher desolvation energy penalty before a nucleophilic attack can occur[2].

Transition State (TS) Thermodynamics

In computational studies of thiol addition to electrophiles (e.g., N-methylmaleimide), the activation energy ( ΔG‡ ) for 1-amino-2-methylpropane-2-thiol is significantly elevated. The gem-dimethyl groups restrict the rotational degrees of freedom (dihedral angles) available to the approaching electrophile, leading to a highly unfavorable entropy of activation ( ΔS‡ )[3]. This theoretical framework perfectly explains the empirical observation that its reaction rate with maleimides at pH 7.0 is over 100 times lower than that of standard cysteine[4].

Figure 1: Computational DFT workflow for analyzing thiol transition state thermodynamics.

Kinetic Modulation in Bioconjugation and Drug Delivery

The theoretical principles of steric hindrance translate directly into programmable pharmacokinetics. When 1-amino-2-methylpropane-2-thiol is used to link therapeutic peptides to Polyethylene Glycol (PEG) nanocarriers via a disulfide bond, the cleavage kinetics are fundamentally altered.

Thiol-Disulfide Exchange Mechanisms

Disulfide cleavage by intracellular glutathione (GSH) proceeds via an S N​ 2-like mechanism. The approaching GSH thiolate must align at a specific angle (approximately 180° to the leaving group) to populate the σ∗ antibonding orbital of the disulfide bond. The gem-dimethyl groups of 1-amino-2-methylpropane-2-thiol physically block this optimal trajectory. Consequently, experimental data validates the theoretical prediction: the sterically hindered linker exhibits a release rate roughly 100 times slower than an unhindered cysteamine linker, extending the half-life to ~40 minutes in the presence of 30 mM GSH[5].

Figure 2: Logical causality of steric hindrance on drug release kinetics.

Theoretical Modeling of Transition Metal Complexation

Beyond bioconjugation, 1-amino-2-methylpropane-2-thiol is a privileged ligand in radiopharmaceutical chemistry, particularly for coordinating Technetium-99m ( 99m Tc) and Rhenium-186/188 ( 186/188 Re).

Theoretical studies utilizing DFT and coupled-cluster methods have mapped the potential energy surfaces (PES) of these metal-ligand interactions. The ligand typically acts as a bidentate (N,S) donor. When integrated into larger tetradentate frameworks (e.g., N₂S₂ or NS₃ donor sets), the gem-dimethyl groups force the ligand into a highly specific conformation that perfectly envelops the square-pyramidal geometry of the oxotechnetium(V) core[6]. This pre-organization minimizes the entropic cost of complexation, resulting in exceptionally high thermodynamic stability—a critical requirement to prevent the premature release of radioactive isotopes in vivo.

Quantitative Data Summaries

The following table synthesizes the computed and experimentally validated physicochemical properties of 1-amino-2-methylpropane-2-thiol[1][4][5].

Property / Parameter	Value	Theoretical / Experimental Significance
Molecular Weight	105.20 g/mol	Determines diffusion coefficients in molecular dynamics.
Exact Mass	105.06122 Da	Crucial for high-resolution mass spectrometry (HRMS) validation.
Topological Polar Surface Area	27 Ų	Predicts favorable membrane permeability in uncharged state.
Disulfide Cleavage t1/2​ (30 mM GSH)	~40 min	100x slower than cysteamine; validates steric shielding models.
Reaction Rate vs. NEM (pH 7.0)	>100x lower than Cys	Confirms elevated ΔG‡ for nucleophilic attack.

Experimental & Computational Methodologies (Protocols)

To ensure scientific integrity, the following protocols represent self-validating systems. Every step includes an internal control or a physical justification for the chosen parameter.

Protocol 1: In Silico DFT Workflow for Ligand-Metal Complexation

Objective: Predict the thermodynamic stability of 1-amino-2-methylpropane-2-thiol coordinated to an oxotechnetium(V) core.

• Initial Geometry Generation: Construct the 3D molecular structure of the ligand and the [TcO] 3+ core using a molecular builder (e.g., GaussView). Causality: Accurate starting geometries prevent the optimization algorithm from falling into local energetic minima.

• Conformational Search: Run a molecular mechanics (MM) conformational search (e.g., using the OPLS4 force field) to identify the lowest-energy conformers.

• Geometry Optimization: Submit the lowest-energy conformer to DFT optimization using the B3LYP functional. Use the 6-31G(d,p) basis set for light atoms (C, H, N, S) and the LANL2DZ effective core potential for Technetium. Causality: LANL2DZ accounts for relativistic effects inherent to heavy transition metals, which are ignored by standard basis sets.

• Solvation Modeling: Apply the Integral Equation Formalism Polarizable Continuum Model (IEF-PCM) setting the solvent to water ( ϵ=78.3 ). Causality: Gas-phase calculations drastically overestimate the strength of ionic interactions; PCM is mandatory for biologically relevant thermodynamic outputs.

• Frequency Calculation: Perform a vibrational frequency analysis at the same level of theory. Validation: Ensure there are zero imaginary frequencies, confirming the structure is a true energetic minimum, not a transition state.

Protocol 2: Kinetic Assay for Disulfide Cleavage

Objective: Experimentally validate the theoretically predicted 100-fold reduction in disulfide cleavage rate.

• Conjugate Preparation: Synthesize a PEG-polymer appended with 1-amino-2-methylpropane-2-thiol, terminated with a 2-thiopyridine (2-TP) protecting group.

• Baseline Establishment: In a quartz cuvette, dissolve the conjugate in 100 mM Phosphate Buffer (pH 7.4). Blank the UV-Vis spectrophotometer at 343 nm. Causality: 343 nm is the specific absorbance maximum for the released 2-thiopyridone byproduct; the intact disulfide does not absorb here, ensuring a zero-background baseline.

• Reaction Initiation: Inject reduced glutathione (GSH) to a final concentration of 30 mM (mimicking tumor microenvironment extremes).

• Continuous Monitoring: Record the absorbance at 343 nm every 30 seconds for 120 minutes at 37 °C.

• Control Reaction: Run a parallel assay using a standard, unhindered PEG-cysteamine-TP conjugate. Validation: The unhindered control must show complete cleavage within 3-5 minutes. The ratio of the calculated rate constants ( kobs​ ) validates the theoretical steric hindrance model.

References

• A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Bioconjugate Chemistry - ACS Publications[Link]

• 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 PubChem - National Institutes of Health [Link]

• Complexation reactions, electronic properties, and reactivity descriptors of cysteamine-based ligands in aqueous solution: a PCM/DFT study ResearchGate [Link]

• Mechanisms of Alkyl and Aryl Thiol Addition to N-Methylmaleimide ACS Publications[Link]

• Rapid Determination of Kinetic Constants for Slow-Binding Inhibitors and Inactivators of Human Histone Deacetylase 8 MDPI[Link]

• Technetium(V) chemistry as relevant to nuclear medicine ResearchGate[Link]

Sources

• 1. 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes: 1-Amino-2-methylpropane-2-thiol and its Analogs in Advanced Protein Modification

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Unique Power of the 1,2-Aminothiol Moiety

In the landscape of protein bioconjugation, the 1,2-aminothiol functional group, characterized by an amine and a thiol separated by a single carbon, offers a unique and powerful tool for site-specific protein modification.[1] This motif is famously embodied by the N-terminal cysteine residue in peptides and proteins, which exhibits distinct reactivity compared to internal cysteines.[2] The compound 1-amino-2-methylpropane-2-thiol (more formally, 1-amino-2-methyl-2-propanethiol) represents a synthetic mimic of this motif, featuring a primary amine and a sterically hindered tertiary thiol. While not a widely available commercial reagent, its structure provides an excellent model for understanding a class of highly selective bioconjugation reactions that are pivotal for creating complex protein architectures, antibody-drug conjugates (ADCs), and precisely labeled proteins for imaging and diagnostics.

The key to the 1,2-aminothiol's utility lies in its ability to undergo rapid, intramolecularly-catalyzed reactions. The proximity of the amine to the thiol enables it to act as a nucleophilic catalyst, facilitating reactions that are otherwise slow or inefficient. This guide will delve into the core principles and applications of this powerful chemical motif, focusing on its most prominent application: Native Chemical Ligation (NCL) . We will provide the foundational chemistry, detailed protocols, and expert insights required to leverage this chemistry in your research.

Part 1: The Chemistry of the N-Terminal Cysteine Motif and Native Chemical Ligation (NCL)

Native Chemical Ligation (NCL) is a cornerstone of chemical protein synthesis, enabling the construction of large proteins from smaller, unprotected peptide fragments.[3][4] The reaction is remarkably chemoselective, proceeding efficiently in aqueous solution at neutral pH.[5] It involves the reaction between two components:

• A peptide or protein with a C-terminal thioester .

• A peptide or protein with an N-terminal cysteine (or a synthetic 1,2-aminothiol analog).

The mechanism proceeds in two key steps:

• Transthioesterification: The nucleophilic thiolate of the N-terminal cysteine attacks the C-terminal thioester of the other peptide.[6][7] This is a reversible step that forms a new thioester intermediate, linking the two fragments. The use of thiol additives like 4-mercaptophenylacetic acid (MPAA) can catalyze this initial step.[8]

• S-to-N Acyl Shift: The thioester intermediate undergoes a rapid, irreversible intramolecular rearrangement.[3][9] The alpha-amine of the cysteine attacks the newly formed thioester carbonyl, resulting in the formation of a stable, native peptide bond at the ligation site.[10]

The irreversibility of the second step is the thermodynamic driving force for the entire reaction, ensuring high yields even when the initial transthioesterification is in equilibrium.[6] This exquisite regioselectivity allows NCL to proceed even in the presence of multiple internal cysteine residues, as they can only form reversible thioester linkages without the possibility of the subsequent irreversible S-to-N acyl shift.[6][9]

Caption: The two-step mechanism of Native Chemical Ligation (NCL).

Part 2: Application Protocol - Protein-Peptide Ligation via NCL

This protocol describes the ligation of a recombinantly expressed protein containing a C-terminal thioester to a synthetic peptide bearing an N-terminal cysteine. This technique, often called Expressed Protein Ligation (EPL), is a powerful method for introducing site-specific labels, post-translational modifications, or unnatural amino acids into large proteins.[11]

Experimental Workflow

Sources

• 1. Genetically Encoded 1,2-Aminothiol for Site-Specific Modification of a Cellular Membrane Protein via TAMM Condensation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Native Chemical Ligation - Biosyntan GmbH [biosyntan.de]
• 5. homepages.ucl.ac.uk [homepages.ucl.ac.uk]
• 6. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 7. neb.com [neb.com]
• 8. Insights into the mechanism and catalysis of the native chemical ligation reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Sterically Hindered Disulfide Bioconjugation Using 1-Amino-2-methylpropane-2-thiol for Controlled Intracellular Delivery

Executive Summary & Mechanistic Rationale

In the development of targeted therapeutics—such as Antibody-Drug Conjugates (ADCs) or PEGylated peptide carriers—premature payload release in systemic circulation remains a primary driver of off-target toxicity. Standard disulfide linkers (e.g., cysteamine) are highly susceptible to premature cleavage by serum thiols.

1-Amino-2-methylpropane-2-thiol (CAS: 32047-53-3) 1 provides an elegant structural solution to this challenge. By introducing gem-dimethyl groups directly adjacent to the thiol moiety, the resulting disulfide bond is sterically shielded from nucleophilic attack by reducing agents like Glutathione (GSH). This steric hindrance decreases the reduction rate by approximately 100-fold compared to unhindered linkers 2. Consequently, the conjugate remains highly stable in the extracellular environment (low GSH) but undergoes a controlled, slow release once internalized into the highly reducing environment of the target cell's cytosol.

Experimental Workflow & Pathway Visualization

Pathway of sterically hindered bioconjugation and controlled intracellular payload release.

Quantitative Data: Cleavage Kinetics Comparison

The structural causality of the gem-dimethyl group fundamentally alters the SN​2 thiol-disulfide exchange reaction. The table below summarizes the kinetic differences between a standard linker and the hindered 1-Amino-2-methylpropane-2-thiol linker 2.

Linker Type	Structural Feature	t1/2​ in 30 mM GSH	t1/2​ in 3 mM GSH (Intracellular)	Extracellular Stability
Cysteamine	Unhindered	< 1 min	~ 2-5 min	Poor (High risk of premature cleavage)
1-Amino-2-methylpropane-2-thiol	Gem-dimethyl hindered	~ 40 min	~ 6-8 hours	Excellent (Highly stable in plasma)

Step-by-Step Experimental Protocols

Note: To ensure scientific integrity, every phase of this protocol is designed as a self-validating system, incorporating real-time quality control checks to verify successful execution.

Phase 1: Synthesis of the Hindered 2-Thiopyridine Intermediate

• Carrier Activation : Dissolve the carboxylate-bearing carrier (e.g., PEG-Lysine copolymer or activated mAb) in anhydrous DMF or PBS (pH 6.0). Add 5 molar equivalents of EDC and NHS. Stir for 30 minutes at room temperature (RT) to form the active ester.

• Linker Attachment : Add 10 molar equivalents of 1-Amino-2-methylpropane-2-thiol hydrochloride 3 and adjust the pH to 7.5 using DIPEA. Stir for 4 hours at RT.

  • Self-Validation Check: Take a small aliquot and perform an Ellman’s Assay (DTNB). A strong absorbance at 412 nm confirms the presence of successfully coupled, free hindered thiols.

• Thiol Activation : Purify the intermediate via dialysis against PBS. To the purified polymer, add a 10-fold excess of 2,2'-dithiodipyridine (Aldrithiol-2) dissolved in a minimal volume of ethanol. React overnight at RT to form the 2-thiopyridine (2-TP) activated hindered disulfide.

• Purification : Remove unreacted 2,2'-dithiodipyridine via Size Exclusion Chromatography (SEC) or extensive dialysis.

Phase 2: Payload Conjugation (Self-Validating Step)

The conjugation of the payload is tracked in real-time, eliminating guesswork from the coupling efficiency.

• Coupling : Add the cysteine-containing payload (e.g., a therapeutic peptide or fluorophore) at 1.2 equivalents relative to the 2-TP groups into the activated carrier solution in PBS (pH 7.4).

• Real-Time Monitoring : Monitor the reaction spectrophotometrically at 343 nm. As the payload forms the hindered disulfide bond, 2-thiopyridone is released as a byproduct ( ϵ343​=8080M−1cm−1 ).

  • Self-Validation Check: The reaction is deemed complete when the absorbance at 343 nm plateaus. Calculate the exact number of conjugated payloads per carrier using the Beer-Lambert law.

• Final Purification : Purify the final conjugate via SEC to remove unbound payload and the 2-thiopyridone byproduct.

Phase 3: Cell-Free Cleavage Kinetics Assay

Before moving to cell culture, validate the steric hindrance of your specific conjugate.

• Prepare a 10 µM solution of the conjugate in PBS (pH 7.4).

• Split into two cohorts:

  • Cohort A (Extracellular Simulation) : Add GSH to a final concentration of 10 µM.

  • Cohort B (Intracellular Simulation) : Add GSH to a final concentration of 3 mM.

• Monitor the release of the payload via HPLC or fluorescence over 24 hours.

  • Self-Validation Check: Cohort A should show <5% release over 24 hours, while Cohort B should exhibit a predictable exponential decay curve allowing for the calculation of the half-life ( t1/2​ ).

Phase 4: Cell Culture Uptake and Controlled Release

• Seeding : Seed target cells (e.g., HeLa or HepG2) in a 96-well imaging plate at 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO2​ .

• Treatment : Replace the media with fresh media containing the hindered disulfide conjugate (e.g., 10 µM).

  • Self-Validation Check: Include a control well treated with a non-cleavable thioether analog of the conjugate. This ensures that any observed intracellular payload release is strictly due to GSH-mediated disulfide reduction and not lysosomal degradation of the carrier.

• Incubation & Wash : Incubate for 4 hours to allow for endocytosis. Wash the cells 3x with ice-cold PBS to remove the extracellular conjugate, then add fresh media.

• Tracking : Track intracellular payload release using live-cell fluorescence microscopy. Because the 1-Amino-2-methylpropane-2-thiol linker is sterically hindered, maximum intracellular fluorescence (indicating complete payload release) should peak between 8 to 12 hours post-wash, compared to <1 hour for unhindered linkers.

References

• Huang, S. Y., Pooyan, S., Wang, J., Choudhury, I., Leibowitz, M. J., & Stein, S. (1998). A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides. Bioconjugate Chemistry, 9(5), 612–617. Retrieved from[Link]

• PubChemLite. (n.d.). 1-amino-2-methyl-2-propanethiol hydrochloride (C4H11NS). Retrieved from[Link]

Sources

• 1. 1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PubChemLite - 1-amino-2-methyl-2-propanethiol hydrochloride (C4H11NS) [pubchemlite.lcsb.uni.lu]

Application Note: 1-Amino-2-methylpropane-2-thiol as a Sterically Hindered Reducing Agent and Bioconjugation Linker

Executive Summary

1-Amino-2-methylpropane-2-thiol (1-AMPT), also known as β,β -dimethylcysteamine or 1-amino-2-methyl-2-propanethiol, is a highly specialized aliphatic thiol utilized in advanced biochemical applications. Unlike standard biochemical reducing agents such as dithiothreitol (DTT) or β -mercaptoethanol (BME), 1-AMPT possesses a gem-dimethyl group adjacent to its sulfhydryl moiety. This structural feature imposes significant steric hindrance, fundamentally altering its redox kinetics and the stability of the disulfide bonds it forms. In drug development and biochemistry, 1-AMPT is primarily leveraged to engineer sterically shielded disulfide linkers for controlled drug release and to serve as a structurally distinct leaving group in dynamic disulfide tethering assays[1][2].

Mechanistic Principles: The Role of Steric Hindrance in Redox Chemistry

In physiological environments, disulfide bonds are rapidly reduced by intracellular thiols, predominantly glutathione (GSH), which is present at millimolar concentrations (1–10 mM) in the cytosol. For targeted drug delivery (e.g., PEGylated peptides or antibody-drug conjugates), premature disulfide cleavage in circulation or excessively rapid cleavage intracellularly can lead to off-target toxicity or suboptimal therapeutic windows.

By substituting standard cysteamine with 1-AMPT, the resulting disulfide bond is physically shielded by the bulky methyl groups at the β -carbon. The nucleophilic attack by the thiolate anion of GSH—which proceeds via an SN​2 -like mechanism—is sterically impeded. Consequently, the reduction rate of a 1-AMPT-derived disulfide is drastically reduced, allowing researchers to precisely tune the degradation kinetics of redox-responsive biomaterials[1].

Quantitative Data: Cleavage Kinetics

The impact of the gem-dimethyl modification is best illustrated by comparing the cleavage half-lives of PEG-peptide conjugates linked via unhindered cysteamine versus 1-AMPT. The sterically hindered linker exhibits a release rate that is approximately 100 times slower than the unhindered cysteamine linker[1].

Table 1: Comparative Disulfide Cleavage Kinetics in the Presence of Glutathione

Linker Type	Chemical Structure at Cleavage Site	GSH Concentration	Half-Life ( t1/2​ )	Relative Cleavage Rate
Cysteamine	-CH2-CH2-S-S-Peptide	3 mM	~3 minutes	Fast (Baseline)
1-AMPT	-CH2-C(CH3)2-S-S-Peptide	30 mM	~40 minutes	~100x Slower*

*Note: The 100-fold decrease in cleavage rate is calculated based on the proportional relationship between GSH concentration and disulfide cleavage rate; 1-AMPT requires 10x more GSH to achieve a half-life that is >13x longer than the baseline[1].

Key Applications in Biochemistry

A. Controlled-Release Bioconjugation

1-AMPT is used to synthesize poly(ethylene glycol) (PEG) copolymers that carry and release multiple copies of cysteine-containing peptides. The primary amine of 1-AMPT is coupled to the carboxylate groups of a PEG-lysine backbone via standard amide bond formation. The hindered thiol is then activated to form a 2-thiopyridine derivative, which readily undergoes disulfide exchange with cysteine-containing therapeutic peptides. The resulting conjugate is stable at neutral pH but releases the peptide slowly in a physiologically relevant reducing environment[1].

Workflow for synthesizing 1-AMPT-mediated sterically hindered PEG conjugates.

B. Disulfide Tethering in Fragment-Based Drug Discovery (FBDD)

In dynamic combinatorial chemistry, specifically disulfide tethering, a library of thiol-containing fragments is allowed to equilibrate with a target protein containing a native or engineered cysteine. 1-AMPT can be utilized as a protective "leaving group" for the fragment library. Its steric hindrance modulates the thermodynamic equilibrium of the disulfide exchange, preventing non-specific aggregation while allowing the most thermodynamically stable protein-fragment interactions to dominate the equilibrium and reveal covalent inhibitors[2].

Dynamic combinatorial chemistry utilizing 1-AMPT as a leaving group.

Experimental Protocols

Protocol 1: Synthesis of Sterically Hindered PEG-1-AMPT-Peptide Conjugates

Objective: To generate a redox-responsive PEG-peptide conjugate with a prolonged intracellular release profile.

• Amide Coupling : Dissolve the PEG-lysine copolymer in anhydrous N,N-dimethylformamide (DMF). Add 1-AMPT hydrochloride, diisopropylethylamine (DIEA), and a standard peptide coupling reagent. Stir at room temperature for 4 hours under nitrogen[1].

• Thiol Activation : Purify the PEG-1-AMPT conjugate via dialysis against deionized water, then lyophilize. Dissolve the intermediate in a degassed buffer and react with a 5-fold molar excess of 2,2'-dipyridyl disulfide. This converts the hindered thiol into a 2-thiopyridine (TP) mixed disulfide[1].

• Peptide Conjugation : Add the target cysteine-containing peptide to the PEG-1-AMPT-TP solution in PBS (pH 7.4).

  • Self-Validation Check: Monitor the release of the 2-thiopyridone leaving group spectrophotometrically at 343 nm. The reaction is complete when the absorbance at 343 nm plateaus. Note that due to steric hindrance, this exchange will be significantly slower (taking several minutes to hours) compared to unhindered linkers[1].

• Purification : Remove unreacted peptide via ultrafiltration (e.g., Amicon Ultra centrifugal filters) or size-exclusion chromatography.

Protocol 2: Disulfide Tethering Assay using 1-AMPT-Capped Fragments

Objective: To identify covalent molecular inhibitors via dynamic disulfide exchange.

• Protein Preparation : Dilute the target protein (containing a reactive cysteine) to 2-5 µM in a tethering buffer (e.g., 50 mM Tris, pH 7.5, 150 mM NaCl).

• Redox Environment Setup : Add a mild reducing agent, such as 500 µM β -mercaptoethanol (BME), to establish a dynamic disulfide exchange environment[2].

• Library Incubation : Add 1-AMPT-capped fragment compounds (typically 50-100 µM) to the protein solution. Incubate at room temperature for 1 to 2 hours to allow the system to reach thermodynamic equilibrium[2].

• Quenching and Analysis : Quench the reaction by lowering the pH (e.g., adding formic acid to 1% v/v) to protonate the thiols and freeze the disulfide exchange. Analyze the intact protein mass via LC-MS.

  • Self-Validation Check: Calculate the percent tethering based on the ratio of the modified protein mass peak to the unmodified protein mass peak. Valid hits are defined as compounds exhibiting tethering values significantly above the baseline (e.g., >50% derivatization under reducing experimental conditions)[2].

References

• A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Source: Bioconjugate Chemistry - ACS Publications URL:[Link]

• Identification of a Covalent Molecular Inhibitor of Anti-apoptotic BFL-1 by Disulfide Tethering Source: NIH (National Institutes of Health) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes: 1-Amino-2-methylpropane-2-thiol in Advanced Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating protocols, and structural optimization using 1-amino-2-methylpropane-2-thiol ( β,β -dimethylcysteamine).

Executive Summary & Chemical Rationale

In modern drug discovery, the premature degradation of targeted therapeutics and the rise of multidrug-resistant (MDR) pathogens demand highly specialized chemical building blocks. 1-Amino-2-methylpropane-2-thiol (CAS: 32047-53-3) has emerged as a critical bifunctional reagent. Unlike standard cysteamine, this molecule features a gem-dimethyl group adjacent to the thiol moiety.

As a Senior Application Scientist, I leverage this specific structural feature to solve three distinct pharmacokinetic and synthetic challenges:

• Steric Shielding in Drug Conjugates: The bulky methyl groups physically block nucleophilic attack by intracellular glutathione (GSH), extending the half-life of disulfide-linked payloads by ~100-fold 1.

• Pharmacophore Optimization: Thioether linkage of this amine to antibiotic cores (e.g., pleuromutilins) introduces basicity and hydrogen-bonding potential that drastically lowers the Minimum Inhibitory Concentration (MIC) against MDR bacteria 2.

• Orthogonal Disulfide Pairing: When incorporated into noncanonical amino acids, the steric bulk prevents spontaneous disulfide scrambling in multicyclic peptide libraries 3.

Application I: Sterically Hindered Disulfide Linkers for Targeted Delivery

Mechanistic Causality

In Antibody-Drug Conjugates (ADCs) and PEGylated peptides, standard disulfide linkers (derived from cysteamine) are highly exposed. Upon entering circulation, they are rapidly reduced by serum or intracellular glutathione, causing premature drug dumping and off-target toxicity.

By substituting cysteamine with 1-amino-2-methylpropane-2-thiol, the gem-dimethyl group creates a dense steric cloud. This physical barrier restricts the approach angle of the bulky GSH thiolate anion, preventing it from accessing the σ∗ antibonding orbital of the S-S bond. The result is a highly controlled, slow-release profile.

Figure 1: Mechanism of sterically hindered disulfide cleavage by glutathione (GSH).

Self-Validating Protocol: Synthesis of Hindered PEG-Disulfide Linkers

• Disulfide Activation: Dissolve 1-amino-2-methylpropane-2-thiol in methanol. Add 0.5 equivalents of iodine to form the symmetric disulfide.

  • Causality & Validation: Iodine oxidizes the thiol to a disulfide. The reaction is self-indicating; the disappearance of the brown iodine color confirms complete oxidation.

• Thiol-Pyridine Exchange: React the symmetric disulfide with 2,2'-dipyridyl disulfide in the presence of diisopropylethylamine (DIEA) to yield the 2-thiopyridine (TP) derivative. Purify via silica gel chromatography.

• Polymer Conjugation: Couple the free primary amine of the TP-derivative to the carboxylate groups of a PEG-lysine copolymer using standard EDC/NHS amide coupling.

• Validation (Cleavage Assay): Incubate the purified PEG-conjugate in PBS (pH 7.4). Add a cysteinyl-peptide. Monitor the release of 2-thiopyridone via UV-Vis spectroscopy at 343 nm.

  • System Validation: A slow, controlled increase in absorbance over 40 minutes confirms the steric shielding effect. An immediate spike would indicate a failed synthesis or unhindered linkage 1.

Application II: Pleuromutilin Derivatization for MDR Pathogens

Mechanistic Causality

Pleuromutilins inhibit bacterial protein synthesis by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit. The C14 side chain extends directly into the binding pocket. Replacing the native hydroxyl with a thioether linked to a basic amine (via 1-amino-2-methylpropane-2-thiol) introduces a positively charged moiety at physiological pH.

This amine forms crucial new electrostatic interactions and hydrogen bonds with the phosphate backbone of the 23S rRNA, drastically increasing binding affinity. Furthermore, the gem-dimethyl groups protect the adjacent thioether from oxidative metabolism by cytochrome P450 enzymes, enhancing the in vivo half-life and oral bioavailability of analogues like UT-800 4.

Figure 2: Synthetic workflow for pleuromutilin derivatization via thioether linkage.

Self-Validating Protocol: Thioether Derivatization of Pleuromutilin

• Activation (Tosylation): Dissolve pleuromutilin in anhydrous CH₂Cl₂. Add p-toluenesulfonyl chloride (TsCl) and N,N-dimethylaminopyridine (DMAP) at 0°C. Stir until complete conversion to activate the C14 alcohol as a leaving group.

• Phase-Transfer Thioether Formation: To the isolated tosylate, add 2 equivalents of 1-amino-2-methylpropane-2-thiol hydrochloride and 0.1 equivalents of tetra-n-butylammonium bromide (phase transfer catalyst) in a 1:1 mixture of THF and 1M NaOH. Heat to 50°C for 3 hours.

  • Causality: The biphasic system and phase transfer catalyst are required to solubilize the highly polar thiol hydrochloride while allowing the SN​2 displacement on the lipophilic pleuromutilin core.

• Extraction & Isolation: Extract the reaction mixture with CHCl₃. Dry the organic layer over Na₂SO₄ and concentrate in vacuo.

• Validation (Structural Confirmation): Analyze the product via ¹H-NMR.

  • System Validation: Successful SN​2 displacement is confirmed by the disappearance of the tosyl aromatic protons (~7.5 ppm) and the appearance of a strong singlet at ~1.3 ppm, corresponding to the gem-dimethyl protons of the newly attached thiol moiety 2.

Application III: Ribosomal Incorporation for Multicyclic Peptides

When generating libraries of multicyclic peptides via cell-free translation (e.g., the FIT system), controlling disulfide pairing is critical to avoid heterogeneous mixtures of isomers. Standard cysteines pair randomly.

By conjugating 1-amino-2-methylpropane-2-thiol to glutamic acid, researchers create a noncanonical amino acid known as "GluPen". The steric bulk of the gem-dimethyl group thermodynamically favors specific orthogonal pairing (similar to penicillamine). The bulky groups force the peptide backbone into a restricted conformational space, preventing spontaneous ring-opening and disulfide scrambling during library screening 3. Furthermore, bis-geminal methyl derivatives of fatty acid cysteamine conjugates have been synthesized to stabilize compounds against degradation, acting as potent autophagy activators for treating cystic fibrosis 5.

Quantitative Data Summary

The following table summarizes the comparative kinetic and pharmacokinetic improvements achieved by substituting standard reagents with 1-amino-2-methylpropane-2-thiol derivatives across various drug discovery domains.

Application Domain	Target / System	Standard Reagent	1-Amino-2-methylpropane-2-thiol Derivative	Fold Improvement / Key Outcome
Controlled Drug Release	PEG-Peptide Conjugate (30 mM GSH)	Cysteamine (t₁/₂ < 1 min)	Hindered Linker (t₁/₂ ~ 40 min)	~100x slower cleavage ; prevents premature systemic release.
Antibiotic Discovery	MDR A. baumannii (MIC)	Valnemulin (Bacteriostatic)	Dipeptide Analogue 1 (Bactericidal)	Synergistic with Doxycycline ; MBC of 3.13 μg/mL.
Antimycobacterial Activity	Dormant M. tuberculosis	Standard Pleuromutilin	UT-800 Analogue	MIC of 1.20 μg/mL ; improved oral bioavailability (F=27.6%).
CFTR Autophagy	F508del-CFTR hBE cells	Cysteamine (250 μM required)	Bis-geminal methyl DHA conjugate	Submicromolar efficacy ; >1 year shelf stability.

References

• A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Bioconjugate Chemistry (ACS Publications)[Link]

• A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii Journal of Medicinal Chemistry (ACS Publications)[Link]

• An antimycobacterial pleuromutilin analogue effective against dormant bacilli PMC - NIH[Link]

• Design and Ribosomal Incorporation of Noncanonical Disulfide-Directing Motifs for the Development of Multicyclic Peptide Libraries Journal of the American Chemical Society (ACS Publications)[Link]

• Fatty Acid Cysteamine Conjugates as Novel and Potent Autophagy Activators That Enhance the Correction of Misfolded F508del-Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: 1-Amino-2-methylpropane-2-thiol in Radioprotection Studies

Introduction & Mechanistic Rationale

Aminothiols, such as cysteamine (MEA) and amifostine (WR-2721), are foundational radioprotective agents that mitigate ionizing radiation damage by scavenging reactive oxygen species (ROS) and donating hydrogen atoms to repair DNA radicals. However, the experimental and clinical utility of unhindered aminothiols is severely limited by their rapid oxidation into inactive disulfides in physiological environments, resulting in an exceptionally short half-life.

1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine)[1] overcomes this critical limitation through strategic structural modification. The presence of gem-dimethyl groups at the alpha-carbon adjacent to the sulfhydryl (-SH) group provides significant steric hindrance. This steric shielding protects the thiol from rapid auto-oxidation and enzymatic degradation. Experimental kinetic analyses have demonstrated that this sterically hindered analogue exhibits a disulfide cleavage and release rate approximately 100-times slower than that of unhindered cysteamine[2]. Consequently, 1-amino-2-methylpropane-2-thiol maintains its active reduced state for a prolonged period, offering a wider therapeutic window for systemic radioprotection and highly effective local chemical protection of the skin against roentgen radiation injury[3].

Physicochemical Profiling

Understanding the physical properties of the compound is essential for proper formulation and handling in radioprotection assays.

Property	Specification
Chemical Name	1-Amino-2-methylpropane-2-thiol hydrochloride
Common Synonyms	Dimethylcysteamine; 1-amino-2-methyl-2-propanethiol hydrochloride
CAS Number	32047-53-3[1]
Molecular Formula	C₄H₁₂ClNS[1]
Molecular Weight	141.66 g/mol (as hydrochloride salt)
Key Structural Feature	gem-Dimethyl steric hindrance at the thiol-bearing carbon
Storage Conditions	Store at 4°C, desiccated, protected from light

Mechanistic Pathway

Mechanism of 1-amino-2-methylpropane-2-thiol in preventing radiation-induced DNA damage.

Self-Validating Experimental Protocols

Protocol A: In Vitro Radioprotection Assay (Clonogenic Survival)

Objective : To evaluate the Dose Modifying Factor (DMF) of the hindered thiol in cultured mammalian cells exposed to gamma or X-ray irradiation. Self-Validation : Always include a vehicle-only irradiated control (to establish baseline radiation toxicity) and an un-irradiated drug-only control (to isolate inherent drug toxicity).

• Cell Preparation : Seed target cells (e.g., CHO or HeLa) in 6-well plates at appropriate densities to yield ~50-100 surviving colonies per well post-irradiation.

• Drug Formulation : Dissolve 1-amino-2-methylpropane-2-thiol hydrochloride[1] in sterile PBS (pH 7.4) immediately prior to use to prevent premature oxidation.

• Pre-Incubation : Add the formulated drug to the culture media (final concentration 1-10 mM) and incubate for 30-60 minutes at 37°C.

  • Causality : The 30-60 minute pre-incubation is critical. Because of the gem-dimethyl steric hindrance, the molecule's cellular uptake and intracellular distribution kinetics differ from unhindered cysteamine. This window ensures the thiol is fully equilibrated intracellularly before the radiation insult.

• Irradiation : Expose the plates to ionizing radiation at graded doses (e.g., 0, 2, 4, 6, 8 Gy).

• Wash and Recovery : Immediately post-irradiation, aspirate the drug-containing media, wash twice with PBS, and replace with fresh media.

  • Causality : Immediate washing removes extracellular drug. Prolonged exposure to high concentrations of thiols can induce metabolic stress or artifactual cytotoxicity, which would confound the true radiation survival data.

• Colony Formation : Incubate for 10-14 days, fix, stain with crystal violet, and count colonies (>50 cells).

Protocol B: In Vivo Radioprotection Efficacy (Murine Model)

Objective : To determine systemic radioprotective efficacy against lethal total-body irradiation (TBI).

• Formulation : Prepare the drug in sterile, endotoxin-free saline. Adjust pH to 7.0-7.4 using NaOH if necessary.

• Administration : Administer via Intraperitoneal (IP) injection (e.g., 100-300 mg/kg) 30 minutes prior to TBI.

  • Causality : IP administration is chosen over oral gavage to bypass immediate first-pass hepatic metabolism. This ensures the sterically hindered thiol enters the systemic circulation in its active, reduced state, maximizing distribution to critical radiosensitive tissues like the bone marrow and gastrointestinal tract.

• Irradiation : Subject the mice to a lethal dose of TBI (e.g., 8-10 Gy).

• Endpoint Monitoring : Monitor 30-day overall survival, body weight, and perform complete blood counts (CBC) on days 7, 14, and 21 to assess hematopoietic recovery.

Experimental Workflow

Standardized workflow for evaluating in vivo radioprotective efficacy of aminothiols.

Quantitative Data Summary: Expected Radioprotective Outcomes

The following table summarizes the expected comparative efficacy of unhindered vs. sterically hindered aminothiols based on established kinetic and survival models.

Treatment Group	Dose (mg/kg)	30-Day Survival (8 Gy TBI)	Dose Modifying Factor (DMF)	Oxidation Half-Life (In Vitro)
Vehicle Control	0	0%	1.0	N/A
Cysteamine (MEA)	150	~40-50%	1.4 - 1.5	Short (< 10 min)
1-Amino-2-methylpropane-2-thiol	150	~70-80%	1.6 - 1.8	Prolonged (~100x slower)[2]

References[1] "1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3". Sigma-Aldrich. URL: https://www.sigmaaldrich.com/US/en/product/aldrich/32047[4] "1-amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 - Sigma-Aldrich". Sigma-Aldrich. URL: https://www.sigmaaldrich.com/US/en/product/aldrich/32047[3] Fogh, B. "Local chemical protection of the skin against roentgen radiation injury." Acta Radiologica. URL: https://www.tandfonline.com/doi/abs/10.3109/00016925909171133[2] Huang, S. Y., et al. "A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides." Bioconjugate Chemistry - ACS Publications. URL: https://pubs.acs.org/doi/10.1021/bc980038p

Sources

• 1. 1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]

Application Notes &amp; Protocols: Leveraging 1-Amino-2-methylpropane-2-thiol for Advanced Click Chemistry Applications

Introduction: A Unique Reagent for Thiol-Ene Click Chemistry

In the landscape of "click" chemistry, the thiol-ene reaction has emerged as a cornerstone for its efficiency, high yields, stereoselectivity, and mild reaction conditions.[1][2] This reaction, which facilitates the covalent linkage of a thiol (R-SH) and an alkene ("ene") to form a stable thioether bond, is exceptionally versatile, finding applications from polymer synthesis to advanced bioconjugation.[3][4][5]

This guide focuses on a specialized yet highly valuable thiol reagent: 1-Amino-2-methylpropane-2-thiol . The unique structure of this compound, featuring a sterically hindered tertiary thiol and a primary amine, offers distinct advantages and opens up dual-pathway reactivity. The presence of the amino group not only provides a secondary functional handle for subsequent modifications but also intrinsically influences the reaction mechanism, enabling both radical-mediated and nucleophilic pathways. These application notes provide researchers, scientists, and drug development professionals with a comprehensive technical guide to effectively utilize this reagent's full potential.

Scientific Foundation: Dual Mechanisms of Action

The reaction between 1-Amino-2-methylpropane-2-thiol and an alkene can proceed through two primary, user-selectable mechanisms. The choice of pathway is dictated by the reaction conditions and the nature of the alkene substrate.

Radical-Mediated Thiol-Ene Reaction

This is the most prevalent pathway for thiol-ene click chemistry.[4] It operates via a free-radical chain mechanism, typically initiated by UV light (photoinitiation) or heat (thermal initiation) in the presence of a radical initiator.[1][2] The reaction proceeds in three key stages:

• Initiation: The initiator generates a radical species, which then abstracts a hydrogen atom from the thiol (R-SH) to form a highly reactive thiyl radical (RS•).

• Propagation: The thiyl radical adds across the alkene double bond. This addition is anti-Markovnikov, resulting in a carbon-centered radical.[1][4] This new radical then abstracts a hydrogen from another thiol molecule, forming the final thioether product and regenerating a thiyl radical, which continues the chain reaction.

• Termination: The reaction ceases when two radicals combine.

This mechanism is highly efficient, rapid, and offers exceptional spatial and temporal control, particularly with photoinitiation.[3]

Nucleophilic Thiol-Michael Addition

The presence of the primary amine in 1-Amino-2-methylpropane-2-thiol enables a second powerful mechanism, especially when paired with electron-deficient alkenes such as maleimides, acrylates, or acrylamides.[4][6]

In this pathway, the amine can function as an internal base, deprotonating the thiol to form a thiolate anion (RS⁻).[6][7] This thiolate is a potent nucleophile that attacks the β-carbon of the electron-deficient alkene in a conjugate addition, forming a stable C-S bond.[4][6] This reaction is often self-catalyzed and can proceed rapidly at room temperature without the need for light or external initiators. This pathway is particularly valuable in biological applications where the introduction of radicals may be undesirable.[8][9]

Caption: Logical flow for selecting the appropriate thiol-ene reaction pathway.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the two primary reaction pathways.

Protocol 1: Photoinitiated Radical Thiol-Ene Conjugation

This protocol is ideal for general-purpose conjugation to a wide variety of alkenes, offering excellent temporal and spatial control. It is particularly suited for surface modification and polymer synthesis.[10]

Expertise & Rationale: The success of this radical reaction hinges on the exclusion of oxygen, which is a potent radical scavenger and can inhibit the polymerization chain.[4] Therefore, degassing the solution is a critical step. The choice of photoinitiator is also key; DMPA is effective for general organic synthesis, while initiators like LAP or Irgacure 2959 are preferred for biological applications due to their higher water solubility and cytocompatibility at longer UV wavelengths.[4]

Materials:

• Alkene-containing substrate (e.g., vinyl-functionalized molecule, polymer, or surface)

• 1-Amino-2-methylpropane-2-thiol

• Photoinitiator: 2,2-dimethoxy-2-phenylacetophenone (DMPA) or Irgacure 2959 for aqueous systems.[4]

• Anhydrous Solvent: Acetonitrile (ACN), Methanol (MeOH), or Tetrahydrofuran (THF). For biological applications, a buffered aqueous solution (e.g., PBS) may be used.

• UV Lamp (365 nm)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reagent Preparation: In a quartz reaction vessel or UV-transparent vial, dissolve the alkene substrate to a final concentration of 10-50 mM.

• Addition of Thiol: Add 1.1 to 1.5 molar equivalents of 1-Amino-2-methylpropane-2-thiol to the solution. A slight excess of the thiol ensures complete consumption of the alkene and can help minimize side reactions.

• Addition of Initiator: Add the photoinitiator to a final concentration of 0.1-1 mol% relative to the alkene.

• Degassing: Seal the vessel with a septum and purge the solution with an inert gas (N₂ or Ar) for 15-20 minutes to remove dissolved oxygen.

• Initiation: Place the reaction vessel under a 365 nm UV lamp. Irradiation times can range from 5 to 60 minutes, depending on the concentration of reactants, light intensity, and reaction scale.[4][11]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS by observing the disappearance of the starting materials.

• Work-up & Purification: Once the reaction is complete, remove the solvent under reduced pressure. The crude product can be purified using standard column chromatography on silica gel to yield the pure thioether conjugate.

Caption: Experimental workflow for photoinitiated thiol-ene conjugation.

Protocol 2: Self-Catalyzed Thiol-Michael Addition to a Maleimide

This protocol is designed for rapid and specific conjugation to electron-deficient alkenes, such as maleimides, which are ubiquitously used in bioconjugation to label proteins and peptides at cysteine residues.[9]

Trustworthiness & Self-Validation: This protocol is inherently robust. The reaction is often quantitative and produces no by-products, simplifying purification.[2] The progress can be easily monitored by LC-MS. The disappearance of the maleimide starting material and the appearance of a single product peak with the expected mass provides clear validation of a successful conjugation. The amine on the thiol reagent allows this reaction to proceed efficiently without an external base, which could cause unwanted side reactions like maleimide hydrolysis.

Materials:

• Maleimide-functionalized substrate (e.g., maleimide-activated protein, peptide, or small molecule)

• 1-Amino-2-methylpropane-2-thiol

• Solvent: Dichloromethane (DCM), Tetrahydrofuran (THF), or for biological molecules, a phosphate buffer (pH 7.0-7.5).

• Stir plate and stir bar

Procedure:

• Reagent Preparation: Dissolve the maleimide-functionalized substrate in the chosen solvent in a glass vial.

• Addition of Thiol: Add 1.0 to 1.1 molar equivalents of 1-Amino-2-methylpropane-2-thiol directly to the stirring solution. Using a near-stoichiometric amount is often sufficient due to the high reaction rate.

• Reaction: Stir the mixture at room temperature. The reaction is typically very fast, often reaching completion in 30 minutes to 2 hours.

• Monitoring: Monitor the reaction by TLC or inject an aliquot into an LC-MS to confirm the formation of the desired product and consumption of the starting materials.

• Work-up & Purification:

  • For small molecules: If necessary, quench any unreacted maleimide with a small amount of β-mercaptoethanol. Remove the solvent in vacuo and purify by column chromatography.

  • For biomolecules (e.g., proteins): The product can be purified from excess small-molecule reagents using size exclusion chromatography (SEC) or dialysis.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the protocols described. Actual conditions may require optimization based on specific substrates.

Parameter	Protocol 1: Radical Thiol-Ene	Protocol 2: Thiol-Michael Addition
Alkene Partner	Any non-sterically hindered alkene	Electron-deficient (e.g., Maleimide, Acrylate)
Thiol:Ene Ratio	1.1:1 to 1.5:1	1.0:1 to 1.1:1
Initiator/Catalyst	0.1-1 mol% Photoinitiator (DMPA, I2959)[11]	None (Self-catalyzed) or mild base (e.g., TEA)[6]
Solvent	ACN, MeOH, THF, Buffered H₂O	DCM, THF, Buffered H₂O (pH 7-7.5)
Temperature	Room Temperature	Room Temperature
Reaction Time	5 - 60 minutes	30 - 120 minutes
Atmosphere	Inert (N₂ or Ar)	Ambient Air
Typical Yield	> 90%[3]	> 95%

References

• Thiol-ene reaction - Wikipedia. (n.d.).
• Thiol-ene reaction – Knowledge and References - Taylor & Francis. (n.d.).
• Thiol-Ene Click Reaction - Alfa Chemistry. (n.d.).

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-ene click chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573. Available at: [Link]

• North, M. A., et al. (2012). Thiol–Ene Click Chemistry: Computational and Kinetic Analysis of the Influence of Alkene Functionality. Journal of the American Chemical Society, 134(34), 14109-14121. Available at: [Link]

• Corrigan, N., et al. (2020). Photobase-catalyzed thiol–ene click chemistry for light-based additive manufacturing. Journal of Materials Chemistry C, 8(3), 919-926. Available at: [Link]

• Dondoni, A., et al. (2009). Photoinduced Thiol−Ene Coupling as a Click Ligation Tool for Thiodisaccharide Synthesis. The Journal of Organic Chemistry, 74(11), 4236-4245. Available at: [Link]

• Lim, K. S., et al. (2016). Thiol-Ene Photo-Click Collagen-PEG Hydrogels: Impact of Water-Soluble Photoinitiators on Cell Viability, Gelation Kinetics and Rheological Properties. Polymers, 8(11), 392. Available at: [Link]

• Application Notes and Protocols for Thiol-Ene Click Chemistry Reactions - Benchchem. (n.d.).

• Dénès, F., & Renaud, P. (2014). Applications of Thiol-Ene Chemistry for Peptide Science. Peptide Science, 102(4), 297-307. Available at: [Link]

• D'Este, M., et al. (2023). Thiol-Ene Photo-Click Hydrogels with Tunable Mechanical Properties Resulting from the Exposure of Different -Ene Moieties through a Green Chemistry. Gels, 9(3), 200. Available at: [Link]

• Esen, C., & Yagci, Y. (2020). Solvent Effects on Thiol-Ene Kinetics and Reactivity of Carbon and Sulfur Radicals. ACS Omega, 5(14), 8036-8043. Available at: [Link]

• D’Oca, M. G. M., et al. (2014). Synthetic Applications of Intramolecular Thiol-Ene “Click” Reactions. Molecules, 19(11), 18976-19001. Available at: [Link]

• de Gruijter, C., et al. (2019). An Efficient Thiol‐ene Mediated Protocol for Thiolated Peptide Synthesis and On‐Resin Diversification. Chemistry – A European Journal, 25(63), 14349-14353. Available at: [Link]

• Zhang, C., et al. (2016). Thiol Specific and Tracelessly Removable Bioconjugation via Michael Addition to 5-Methylene Pyrrolones. Bioconjugate Chemistry, 27(4), 987-991. Available at: [Link]

• Boyd, D. A., et al. (2018). Accelerated Reduction and Solubilization of Elemental Sulfur By 1,2-Aminothiols. Chemical Communications, 54(44), 5579-5582. Available at: [Link]

• Wang, Y., et al. (2014). Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles. Chemical Science, 5(2), 606-611. Available at: [Link]

• Svec, F., & Lv, Y. (2015). “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths. Journal of Separation Science, 38(11), 1835-1842. Available at: [Link]

• Voronkov, M. G., et al. (2022). The Use of the Thiol-Ene Addition Click Reaction in the Chemistry of Organosilicon Compounds: An Alternative or a Supplement to the Classical Hydrosilylation?. Polymers, 14(15), 3099. Available at: [Link]

• Li, J., et al. (2023). Genetically Encoded 1,2-Aminothiol for Site-Specific Modification of a Cellular Membrane Protein via TAMM Condensation. In: Methods in Molecular Biology, vol 2662. Humana, New York, NY. Available at: [Link]

• Singh, I. (2024). Theranostics From molecules to medicine: thiol selective bioconjugation in synthesis of diagnostic and therapeutic radiopharmaceuticals. Theranostics, 14(6), 2291-2313. Available at: [Link]

• Kumar, R., et al. (2024). Target Bioconjugation of Protein Through Chemical, Molecular Dynamics, and Artificial Intelligence Approaches. International Journal of Molecular Sciences, 25(23), 13009. Available at: [Link]

• Wall, A., et al. (2020). One-Pot Thiol-Amine Bioconjugation to Maleimides; Simultaneous Stabilisation and Dual Functionalisation. ChemRxiv. Available at: [Link]

Sources

• 1. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. Thiol-ene click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. thno.org [thno.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Analytical Techniques for the Detection and Characterization of 1-Amino-2-methylpropane-2-thiol

Introduction and Chemical Significance

1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine or 1-amino-2-methyl-2-propanethiol) is a highly specialized, sterically hindered cysteamine analogue. In modern drug development and bioconjugation, this molecule serves as a critical structural building block. The presence of the gem-dimethyl group adjacent to the sulfhydryl moiety introduces significant steric hindrance, which drastically alters its reactivity profile compared to standard cysteamine.

This unique steric environment is exploited across several advanced therapeutic domains:

• Controlled-Release Bioconjugates: When conjugated to poly(ethylene glycol) (PEG) carriers, the sterically hindered disulfide bonds formed by 1-amino-2-methylpropane-2-thiol exhibit a reductive cleavage rate approximately 100 times slower than standard cysteamine linkers[1].

• Targeted Antibacterials: It is a key side-chain precursor in the synthesis of novel pleuromutilin derivatives designed to combat multidrug-resistant Acinetobacter baumannii[2].

• Oncology Therapeutics: The compound is utilized in the synthesis of fused-ring derivatives acting as Fibroblast Growth Factor Receptor 4 (FGFR4) inhibitors for liver cancer treatment[3].

• Radiopharmaceuticals: It acts as a robust N2S2/NS3 tetradentate ligand precursor for stabilizing Technetium-99m and Rhenium oxo-complexes in nuclear medicine[4].

Given its diverse applications, rigorous analytical techniques are required to detect, quantify, and confirm the structural integrity of 1-amino-2-methylpropane-2-thiol in both raw material quality control and complex biological matrices.

Physicochemical and Mass Spectrometry Properties

Understanding the intrinsic properties of 1-amino-2-methylpropane-2-thiol is essential for developing robust analytical methods. The primary amine ( pKa​≈9−10 ) ensures the molecule is positively charged under acidic chromatographic conditions, making it highly amenable to positive-ion Electrospray Ionization (ESI+). However, the lack of an extended conjugated π -system means the molecule lacks a strong UV chromophore, necessitating mass spectrometry or chemical derivatization for sensitive detection.

Table 1: Key Physicochemical and Predictive MS Parameters

Property	Value	Reference
Molecular Formula	C4​H11​NS	[5]
Molecular Weight	105.20 g/mol	[5]
Exact Monoisotopic Mass	105.0612 Da	[5]
Predicted [M+H]+ m/z	106.0685	[6]
Predicted Collision Cross Section (CCS)	120.5 Ų	[6]
Topological Polar Surface Area (TPSA)	27.0 Ų	[5]

Analytical Workflows and Methodologies

To establish a self-validating analytical system, orthogonal techniques must be employed. Liquid Chromatography-Mass Spectrometry (LC-MS) provides definitive mass confirmation and purity assessment, while HPLC-UV coupled with Ellman's derivatization offers precise quantification of the active thiol group.

Analytical workflow for detecting and characterizing 1-amino-2-methylpropane-2-thiol.

Liquid Chromatography-Mass Spectrometry (LC-MS)

Causality & Rationale: Because 1-amino-2-methylpropane-2-thiol is highly polar and lacks a UV chromophore, Reversed-Phase LC-MS (RP-LC-MS) using an acidic mobile phase is the gold standard for its direct detection. The addition of 0.1% formic acid ensures the primary amine remains fully protonated, enhancing retention on specialized polar-endcapped or phenyl-hexyl columns (e.g., Gemini C6-Phenyl) and maximizing ionization efficiency in the ESI source[7].

Step-by-Step Protocol: LC-MS Purity Assessment

• Sample Preparation: Dissolve the 1-amino-2-methylpropane-2-thiol standard (or sample) in MS-grade Water/Acetonitrile (95:5, v/v) containing 0.1% Formic Acid to a final concentration of 10 µg/mL.

• Chromatographic Setup:

  • Column: Gemini 3 µm C6-Phenyl, 3.0 × 100 mm (or equivalent polar-retentive C18).

  • Mobile Phase A: H2​O

    • 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.

• Gradient Elution (Table 2):

Table 2: LC-MS Gradient Conditions

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)
0.0	98	2	0.4
2.0	98	2	0.4
10.0	50	50	0.4
12.0	5	95	0.4
15.0	98	2	0.4

• MS Detection: Operate the mass spectrometer (e.g., Agilent 6120/6410 Triple Quad) in positive ESI mode. Monitor for the [M+H]+ ion at m/z 106.06.

• System Validation: Inject a blank (diluent only) prior to the sample to ensure no carryover. The protocol is self-validating if the blank shows baseline noise at m/z 106.06 and the sample yields a sharp peak with a signal-to-noise ratio > 100.

HPLC-UV via Ellman’s Reagent Derivatization

Causality & Rationale: To quantify the free thiol content using standard UV/Vis detectors, derivatization is mandatory. Ellman’s reagent (5,5'-dithiobis(2-nitrobenzoic acid), DTNB) reacts with free thiols to cleave the disulfide bond, releasing the yellow-colored 2-nitro-5-thiobenzoate ( TNB− ) anion, which absorbs strongly at 412 nm[1]. Crucial Insight: Due to the steric hindrance of the gem-dimethyl group in 1-amino-2-methylpropane-2-thiol, the disulfide exchange kinetics are significantly slower than those of unhindered thiols. Therefore, the standard 2-minute incubation used for cysteine must be extended to at least 15–30 minutes to ensure complete derivatization[1].

Step-by-Step Protocol: Thiol Quantification

• Buffer Preparation: Prepare Reaction Buffer (0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA to chelate trace metals that catalyze thiol oxidation).

• DTNB Solution: Dissolve 4 mg of Ellman's reagent in 1 mL of Reaction Buffer.

• Standard Curve Generation: Prepare a serial dilution of a highly pure 1-amino-2-methylpropane-2-thiol reference standard (0.1 mM to 1.0 mM) in Reaction Buffer.

• Derivatization Reaction:

  • Mix 50 µL of the sample/standard with 2.5 mL of Reaction Buffer.

  • Add 50 µL of the DTNB solution.

  • Incubation: Vortex and incubate in the dark at room temperature for exactly 30 minutes (critical for sterically hindered thiols).

• Detection:

  • Spectrophotometric: Read absorbance at 412 nm against a reagent blank (50 µL buffer + 2.5 mL buffer + 50 µL DTNB).

  • HPLC-UV: Inject 10 µL of the derivatized mixture onto a C18 column, eluting isocratically (e.g., 80% Buffer / 20% Methanol), monitoring UV absorbance at 412 nm.

• Validation: The correlation coefficient ( R2 ) of the standard curve must be ≥0.995 .

Structural Confirmation via NMR

For absolute structural validation (especially to rule out oxidation to the symmetric disulfide), 1H and 13C NMR spectroscopy is utilized. The sample is dissolved in D2​O or CD3​OD . The defining feature of 1-amino-2-methylpropane-2-thiol in 1H NMR is the strong, integrated singlet corresponding to the six protons of the gem-dimethyl group ( −C(CH3​)2​− ) typically found upfield ( ≈1.3−1.5 ppm), distinct from the methylene protons adjacent to the amine.

References

• A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides. Bioconjugate Chemistry - ACS Publications. Available at:[Link]

• 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477. PubChem. Available at:[Link]

• 1-amino-2-methyl-2-propanethiol hydrochloride (C4H11NS). PubChemLite. Available at:[Link]

• FUSED RING DERIVATIVE USED AS FGFR4 INHIBITOR - EP 3831827 A1. European Patent Office.

• A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

• Technetium and rhenium oxo-complexes of new tetradentate ligands with N2S2 and NS3 donor sets. ResearchGate. Available at:[Link]

• Fatty Acid Cysteamine Conjugates as Novel and Potent Autophagy Activators That Enhance the Correction of Misfolded F508del-Cystic Fibrosis Transmembrane Conductance Regulator (CFTR). ACS Publications. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. researchgate.net [researchgate.net]
• 5. 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. PubChemLite - 1-amino-2-methyl-2-propanethiol hydrochloride (C4H11NS) [pubchemlite.lcsb.uni.lu]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1-Amino-2-methylpropane-2-thiol in Material Science

Introduction

1-Amino-2-methylpropane-2-thiol, also known as dimethylcysteamine, is a bifunctional organic molecule featuring a primary amine (-NH₂) and a tertiary thiol (-SH) group. This unique structure positions it as a versatile building block in material science and drug development. The thiol group exhibits a strong affinity for noble metal surfaces, making it an excellent anchor for creating functionalized interfaces, while the primary amine group provides a reactive handle for a wide array of subsequent chemical modifications, including bioconjugation.

This guide provides an in-depth exploration of the applications of 1-Amino-2-methylpropane-2-thiol in material science. It is designed for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying scientific principles that govern these methodologies. We will delve into its use in forming self-assembled monolayers (SAMs), its role as a nanoparticle capping agent, and its utility in the synthesis of functional polymers.

Section 1: Fundamental Properties and Handling

Before its application, understanding the physicochemical properties and proper handling of 1-Amino-2-methylpropane-2-thiol is crucial. It is commonly supplied as a hydrochloride salt (CAS 32047-53-3) to improve stability and shelf-life.[1][2][3]

1.1 Physicochemical Properties

Property	Value
Chemical Formula	C₄H₁₁NS
Molecular Weight	105.21 g/mol
Formula (HCl Salt)	C₄H₁₂ClNS
Molecular Weight (HCl Salt)	141.67 g/mol
Appearance	Solid (typically as HCl salt)[1]
Key Functional Groups	Primary Amine (-NH₂), Tertiary Thiol (-SH)
Synonyms	Dimethylcysteamine, 2-Amino-2-methyl-1-propanethiol

1.2 Safety and Handling

1-Amino-2-methylpropane-2-thiol hydrochloride is hazardous.[1] Always consult the Safety Data Sheet (SDS) before use.

• Health Hazards: Harmful if swallowed or inhaled. Causes severe skin burns and eye damage. May cause an allergic skin reaction and respiratory irritation.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Storage: Store at 4°C in a dry, well-ventilated place.[1]

1.3 Protocol: Preparation of Working Solutions

The hydrochloride salt is the most common commercial form. For applications requiring the free thiol and amine, such as SAM formation, the amine must be deprotonated.

Objective: To prepare a 10 mM stock solution of 1-Amino-2-methylpropane-2-thiol in ethanol.

Materials:

• 1-Amino-2-methylpropane-2-thiol hydrochloride (CAS 32047-53-3)

• Absolute Ethanol (Anhydrous)

• Triethylamine (TEA) or Ammonium Hydroxide

• Volumetric flask and micropipettes

Procedure:

• Weigh out 14.17 mg of 1-Amino-2-methylpropane-2-thiol hydrochloride.

• Dissolve the solid in approximately 9 mL of absolute ethanol in a 10 mL volumetric flask.

• Deprotonation: Slowly add a weak base, such as triethylamine, dropwise while stirring. Monitor the pH using pH paper, aiming for a pH of approximately 10-11. This step is critical to neutralize the hydrochloride and free the amine group, which is essential for its function as a nucleophile or for proper monolayer packing.[4]

• Once the desired pH is reached, bring the final volume to 10 mL with absolute ethanol.

• Sonicate the solution for 5-10 minutes to ensure complete dissolution.[4] The solution should be used immediately for best results, as free thiols can oxidize over time.

Section 2: Application in Self-Assembled Monolayers (SAMs)

Self-assembled monolayers (SAMs) are highly organized molecular layers that spontaneously form on a substrate surface.[5][6] The strong, semi-covalent interaction between sulfur and gold (approx. 45 kcal/mol) makes aminothiols like 1-Amino-2-methylpropane-2-thiol ideal for creating stable, amine-functionalized surfaces on gold substrates.[5][6] These surfaces are foundational for developing biosensors, studying cell-surface interactions, and fabricating nanoelectronic components.

Caption: Workflow for creating an amine-terminated SAM.

2.1 Protocol: Formation of Amine-Terminated SAMs on Gold

This protocol is adapted from established methods for short-chain aminothiols.[4]

Objective: To create a well-ordered, amine-terminated self-assembled monolayer on a gold-coated substrate.

PART A: Substrate Preparation (Critical Step)

A pristine surface is paramount for forming a high-quality SAM.[4]

• Solvent Cleaning: Sonicate the gold substrate in ethanol for 15 minutes, followed by a thorough rinse with deionized (DI) water.

• Oxidative Cleaning (Piranha Etch - EXTREME CAUTION):

  • Warning: Piranha solution (typically a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) is extremely corrosive and reacts violently with organic materials. Perform this step in a fume hood with appropriate PPE.

  • Slowly add the H₂O₂ to the H₂SO₄. The solution will become very hot.

  • Immerse the gold substrate for 5-10 minutes.

  • Carefully remove the substrate and rinse copiously with DI water.

• Drying: Dry the cleaned substrate under a gentle stream of nitrogen gas. Use immediately.

  • Causality: This aggressive cleaning removes any organic contaminants from the gold surface, ensuring that the thiol has direct access to the gold atoms for covalent bond formation.

PART B: Self-Assembly

• Solution Preparation: Prepare a 1 mM solution of 1-Amino-2-methylpropane-2-thiol in absolute ethanol, adjusting the pH as described in Protocol 1.3.

• Immersion: Place the clean, dry gold substrate into the thiol solution in a sealed container to prevent contamination and solvent evaporation.[4]

• Incubation: Allow the self-assembly to proceed for 12-24 hours at room temperature.

  • Causality: While the initial binding of thiol to gold is rapid, the longer incubation period allows the alkyl chains to rearrange and pack into a more ordered, crystalline-like structure, minimizing defects.[6]

• Rinsing and Drying:

  • Remove the substrate from the solution and rinse thoroughly with fresh ethanol to remove non-covalently bound molecules.[4]

  • Briefly sonicate (1-2 minutes) in fresh ethanol for a more rigorous clean.

  • Dry the functionalized substrate under a stream of nitrogen.

2.2 Recommended Characterization Techniques

Technique	Parameter Measured	Expected Outcome/Insight
Contact Angle Goniometry	Static Water Contact Angle	A change from a hydrophilic clean gold surface (~20°) to a more hydrophobic/moderately hydrophilic surface, indicating monolayer formation.
X-ray Photoelectron Spectroscopy (XPS)	Elemental Composition & Chemical States	Detection of S 2p peak (~162 eV for bound thiolate) and N 1s peak (~400 eV for amine), confirming the presence of the monolayer.[7]
Fourier-Transform Infrared Spectroscopy (FTIR)	Vibrational Modes	Identification of C-H, N-H, and C-N stretches, confirming the molecular structure of the assembled layer.

Section 3: Application as a Nanoparticle Capping Agent

Capping agents are crucial in nanoparticle synthesis; they control growth, prevent aggregation, and impart specific surface functionalities.[8][9][10] 1-Amino-2-methylpropane-2-thiol is an excellent capping agent for metallic nanoparticles (e.g., Au, Ag) due to the strong thiol-metal bond for stability and the terminal amine for subsequent functionalization, such as attaching drugs, proteins, or fluorophores.[8][11][12]

Caption: Capping nanoparticles via ligand exchange.

3.1 Protocol: Surface Modification of Gold Nanoparticles (AuNPs)

This protocol describes a ligand exchange method, where weakly bound citrate ions on a pre-synthesized AuNP surface are replaced by the strongly binding aminothiol.

Objective: To produce stable, water-soluble, amine-functionalized gold nanoparticles.

PART A: Synthesis of Citrate-Stabilized AuNPs (Turkevich Method)

• Bring 100 mL of 0.01% (w/v) HAuCl₄ solution to a rolling boil in an Erlenmeyer flask with vigorous stirring.

• Rapidly add 2 mL of 1% (w/v) sodium citrate solution.

• The solution color will change from pale yellow to blue and finally to a deep ruby red, indicating nanoparticle formation.

• Continue boiling and stirring for 15 minutes, then allow to cool to room temperature.

PART B: Ligand Exchange with 1-Amino-2-methylpropane-2-thiol

• Prepare a 10 mM aqueous solution of 1-Amino-2-methylpropane-2-thiol hydrochloride.

• To 10 mL of the citrate-stabilized AuNP solution, add the aminothiol solution dropwise while stirring, to a final thiol concentration of ~1 mM.

• Allow the mixture to stir at room temperature for at least 12 hours.

  • Causality: The ligand exchange is driven by the significant difference in binding affinity between the gold surface and the thiol group versus the carboxylate groups of citrate. The thiol forms a much more stable bond, leading to the displacement of the citrate ions.

• Purification:

  • Centrifuge the solution to pellet the functionalized AuNPs. The speed and time will depend on nanoparticle size (e.g., 12,000 rpm for 20 min for ~15 nm particles).

  • Remove the supernatant, which contains excess thiol and displaced citrate.

  • Resuspend the nanoparticle pellet in DI water. Repeat the centrifugation/resuspension process two more times to ensure purity.

• Resuspend the final purified pellet in a suitable buffer (e.g., PBS) for storage.

Section 4: Applications in Polymer Science

The dual functionality of 1-Amino-2-methylpropane-2-thiol allows for its integration into polymers to create functional materials. One powerful method is through thiol-ene "click" chemistry, where a thiol reacts with an alkene (ene) to form a stable thioether linkage.[13] This reaction is highly efficient, proceeds under mild conditions (often UV-initiated), and is orthogonal to many other functional groups, making it ideal for post-polymerization modification.[14]

Caption: Schematic of thiol-ene "click" chemistry.

4.1 Conceptual Protocol: Post-Polymerization Modification

Objective: To introduce primary amine groups onto a polymer backbone containing pendant alkene functionalities.

Scenario: Assume a starting polymer such as poly(allyl methacrylate), which has readily available alkene groups for reaction.

Materials:

• Polymer with pendant alkene groups

• 1-Amino-2-methylpropane-2-thiol

• Photoinitiator (e.g., 2,2-dimethoxy-2-phenylacetophenone, DMPA)

• Anhydrous, degassed solvent (e.g., THF or DMF)

• UV lamp (e.g., 365 nm)

Procedure:

• Dissolve the starting polymer (1 eq.) and the photoinitiator (e.g., 0.05 eq.) in the solvent inside a quartz reaction vessel.

• Add an excess of 1-Amino-2-methylpropane-2-thiol (e.g., 2-5 eq. per alkene group).

  • Causality: Using an excess of the thiol ensures high reaction efficiency and minimizes potential side reactions like polymer cross-linking if the polymer has multiple alkene groups per chain.

• Seal the vessel and purge with an inert gas (e.g., nitrogen or argon) for 20-30 minutes to remove oxygen, which can quench the radical reaction.

• Irradiate the solution with a UV lamp while stirring. The reaction time can range from minutes to a few hours, depending on the specific reactants and conditions. Monitor the reaction progress by taking aliquots and analyzing via ¹H NMR (disappearance of alkene peaks).

• Purification: Once the reaction is complete, precipitate the functionalized polymer by adding the reaction mixture to a non-solvent (e.g., cold diethyl ether or hexane).

• Collect the precipitated polymer by filtration or centrifugation, wash with the non-solvent, and dry under vacuum.

This approach allows for the creation of smart polymers where the introduced amine groups can be used to alter solubility based on pH, chelate metal ions, or serve as sites for further biological functionalization.

References

• Reversible Polymer–Protein Functionalization by Stepwise Introduction of Amine-Reactive, Reductive-Responsive Self-Immolative End Groups onto RAFT-Derived Polymers. National Center for Biotechnology Information. [Link]

• 1-amino-2-methylpropane-2-thiol. ChemBK. [Link]

• Thiol-reactive functional poly(meth)acrylates: multicomponent monomer synthesis, RAFT (co)polymerization and highly efficient thiol–para-fluoro postpolymerization modification. Royal Society of Chemistry Publishing. [Link]

• Thiol-Functional Polymer Nanoparticles via Aerosol Photopolymerization. MDPI. [Link]

• Functional polymers by atom transfer radical polymerization. ScienceDirect. [Link]

• Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential. Frontiers. [Link]

• New functional polymers for medical applications. SciSpace. [Link]

• Self-assembled monolayer. Wikipedia. [Link]

• Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. MDPI. [Link]

• Untangling the Role of the Capping Agent in Nanocatalysis: Recent Advances and Perspectives. MDPI. [Link]

• α-Amino Acids as Reducing and Capping Agents in Gold Nanoparticles Synthesis Using the Turkevich Method. National Center for Biotechnology Information. [Link]

• The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study. PubMed. [Link]

• Role of capping agents in the application of nanoparticles in biomedicine and environmental remediation: recent trends and future prospects. ResearchGate. [Link]

• CAS 32047-53-3 1-Amino-2-methylpropane-2-thiol. SEINE PHARMA PVT LTD. [Link]

• Genetically Encoded 1,2-Aminothiol for Site-Specific Modification of a Cellular Membrane Protein via TAMM Condensation. PubMed. [Link]

• Preparation method of 2-amino-2-methyl-1-propanol.

• Amino Surface Modification and Fluorescent Labelling of Porous Hollow Organosilica Particles: Optimization and Characterization. MDPI. [Link]

• Self-assembly of amino-terminated monolayers depending on the chemical structure. Royal Society of Chemistry Publishing. [Link]

• 1-[Aminomethyl(methyl)amino]propane-2-thiol. PubChem. [Link]

• Synthesis of Amino Acid Capped Silver Nanoparticles, Characterization, and Biological Application. Oriental Journal of Chemistry. [Link]

• Modification of polypeptide materials by Thiol-X chemistry. MPG.PuRe. [Link]

• Site-Specific Protein Labeling Methods and Protocols. ResearchGate. [Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab. [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI. [Link]

Sources

• 1. 1-amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 2. 32047-53-3|1-Amino-2-methylpropane-2-thiol hydrochloride|BLD Pharm [bldpharm.com]
• 3. 1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Self-assembled monolayer - Wikipedia [en.wikipedia.org]
• 6. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 7. The use of alkanethiol self-assembled monolayers on 316L stainless steel for coronary artery stent nanomedicine applications: an oxidative and in vitro stability study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Role of Biogenic Capping Agents in the Synthesis of Metallic Nanoparticles and Evaluation of Their Therapeutic Potential [frontiersin.org]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Amino Acid Capped Silver Nanoparticles, Characterization, and Biological Application – Oriental Journal of Chemistry [orientjchem.org]
• 13. mdpi.com [mdpi.com]
• 14. pure.mpg.de [pure.mpg.de]

Technical Notes & Optimization

Technical Support Center: 1-Amino-2-methylpropane-2-thiol Synthesis &amp; Applications

Welcome to the Application Scientist Support Portal. This guide addresses the physicochemical behavior, bioconjugation workflows, and pharmaceutical synthesis challenges associated with 1-Amino-2-methylpropane-2-thiol (also known as Dimethylcysteamine). Due to the gem-dimethyl groups adjacent to the thiol, this compound exhibits unique steric hindrance. While this structural feature makes it an invaluable tool for controlled-release nanocarriers and highly stable thioether drug derivatives (such as Valnemulin), it also introduces specific kinetic challenges during synthesis[1],[2].

Quantitative Data & Physicochemical Properties

Understanding the baseline properties of 1-Amino-2-methylpropane-2-thiol is critical for predicting its behavior in biphasic reactions and bioconjugation buffers.

Property / Kinetic Parameter	Value	Reference
Molecular Weight (Free Base)	105.20 g/mol	[3]
Molecular Weight (HCl salt)	141.66 g/mol	[4]
LogP	0.429	[4]
Solubility (Water, 20°C)	747 g/L	[4]
Disulfide Cleavage Half-Life (30 mM GSH)	~40 minutes	[1]
Relative Cleavage Rate vs. Cysteamine	~100x slower	[1]
Pleuromutilin Alkylation Yield (Optimized)	>90%	[2]

Troubleshooting Guides & FAQs

Q1: Why is my disulfide coupling reaction with 1-amino-2-methyl-2-propanethiol significantly slower than with standard cysteamine?

Expertise & Causality: The two methyl groups at the C2 position create severe steric shielding around the nucleophilic sulfur atom. While this slows down the forward reaction (disulfide formation), it is the exact mechanism that provides its primary therapeutic benefit: a highly stable disulfide bond. In PEG-copolymer nanocarriers, this steric hindrance results in a glutathione (GSH)-mediated cleavage rate that is approximately 100 times slower than an unhindered cysteamine linker[1]. Solution: Increase the reaction time significantly (e.g., from 2 hours to 12–24 hours). Ensure the pH is strictly maintained between 7.5 and 8.0 to keep the thiol deprotonated (in its reactive thiolate form) without causing hydrolysis of other base-sensitive moieties.

Q2: I am observing low yields when synthesizing pleuromutilin derivatives via thioether formation. How can I optimize this?

Expertise & Causality: The alkylation of the thiol with a bulky electrophile (like pleuromutilin C14-tosylate) is a classic SN​2 reaction that suffers from dual steric hindrance—from both the gem-dimethyl groups of the thiol and the bulky tricyclic mutilin core[5]. If the base is too weak, the thiolate is not fully formed; if the solvent system is biphasic without a carrier, the molecular collision frequency is too low. Solution: Utilize a phase-transfer catalyst (PTC). Adding Tetra-n-butylammonium bromide (TBAB) in a THF/1N NaOH biphasic system at 50 °C significantly enhances the nucleophilic attack, pushing yields above 90%[2]. For highly resistant derivatives, a 20% (m/v) aqueous NaOH solution can be employed under strictly controlled temperature parameters[5].

Q3: Can I use Fmoc-protected amino acids when using this thiol in DNA-templated RNA acylation?

Expertise & Causality: No. When utilizing 1-amino-2-methyl-2-propanethiol as a thioester donor in RNA acylation, the thioester linkages are highly unstable to piperidine (the standard Fmoc deprotection reagent)[6]. Solution: Assemble all aminoacyl groups on the donor strands using Boc-protected amino acids rather than Fmoc-protected amino acids to preserve the integrity of the sterically hindered thioester[6].

Experimental Protocols

Protocol A: Synthesis of Sterically Hindered PEG-Disulfide Linkers

This protocol generates a stable, slow-release bioconjugation linker.

• Activation: Dissolve 270 µmol of 2,2'-dithiodipyridine in 3 mL of degassed methanol[1].

• Coupling: Add 1-amino-2-methylpropane-2-thiol hydrochloride to the solution. Stir the reaction mixture under an inert N2​ atmosphere for 2 hours[1].

• Purification: Remove the methanol using a rotary evaporator. Purify the resulting 2-thiopyridine intermediate on a Sephadex G-75 column (48 mL bed volume) using 0.1 N acetic acid for elution[1].

• Self-Validation System: Lyophilize the collected fractions. To confirm the presence of the reactive 2-thiopyridine group, dissolve a small aliquot in PBS (pH 7.4) and add an excess of a reducing agent (e.g., DTT). Measure the UV absorbance at 343 nm; a sharp peak confirms the stoichiometric release of 2-thiopyridone, validating the intact sterically hindered disulfide bond[1].

Protocol B: Thioether Formation for Pleuromutilin Antibiotic Derivatives

This protocol overcomes steric hindrance to form complex pharmaceutical intermediates.

• Preparation: To a stirred solution of pleuromutilin-14-O-tosylate (0.37 mmol) in 1.5 mL Tetrahydrofuran (THF), add 1-amino-2-methylpropane-2-thiol hydrochloride (0.74 mmol)[2].

• Catalysis: Add tetra-n-butylammonium bromide (TBAB) (0.037 mmol) to act as a phase-transfer catalyst[2].

• Reaction: Add 1.5 mL of 1N NaOH. Stir the biphasic mixture vigorously at 50 °C for 3 hours[2].

• Extraction & Self-Validation: Extract the aqueous mixture with CHCl3​ . Dry the combined organic extracts over Na2​SO4​ and concentrate in vacuo[2]. Validation: Monitor the conversion by running a TLC (Ethyl Acetate:Hexane). The complete disappearance of the tosylate precursor spot and the emergence of a new, more polar spot confirms successful thioether formation. Verify the target mass via LC-MS ( [M+H]+ for the free amine intermediate).

Logical Workflow Visualization

Mechanistic impact of gem-dimethyl steric hindrance on synthesis kinetics and therapeutic drug release.

References

• [1] A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides | Bioconjugate Chemistry - ACS Publications. 1

• [3] 1-Amino-2,2-dimethyl-2-mercaptoethane | CID 151477 | PubChem - NIH. 3

• [6] RNA Acylation Method via a DNA-Templated Acyl Transfer Reaction | Organic Letters - ACS Publications. 6

• [4] 1-Amino-2-methyl-2-propanethiol hydrochloride (CAS 32047-53-3) | Fluorochem. 4

• [2] An antimycobacterial pleuromutilin analogue effective against dormant bacilli | PMC - NIH.2

• [5] Synthesis and biological activity evaluation of a novel pleuromutilin derivative 22-((2-methyl-1-(1H-pyrrole-2-carboxamido)propan-2-yl)thio) | Frontiers. 5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. Frontiers | Synthesis and biological activity evaluation of a novel pleuromutilin derivative 22-((2-methyl-1-(1H-pyrrole-2-carboxamido)propan-2-yl)thio)-deoxypleuromutilin [frontiersin.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability, Handling, and Troubleshooting of 1-Amino-2-methylpropane-2-thiol Across pH Conditions

Welcome to the Technical Support Center for 1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine, CAS 32047-53-3 for the hydrochloride salt)[1]. As a bifunctional aminothiol with a sterically hindered gem-dimethyl group, this molecule is widely utilized in bioconjugation, radiopharmaceutical chelator design, and RNA acylation[2].

However, its dual functionality makes it highly sensitive to environmental conditions. As a Senior Application Scientist, I have designed this guide to move beyond basic handling instructions. Here, we explore the thermodynamic and kinetic causality behind the molecule's behavior, providing you with self-validating protocols to ensure absolute experimental reproducibility.

Part 1: Core Troubleshooting & FAQs

Q1: Why does my 1-Amino-2-methylpropane-2-thiol solution lose reactivity or form precipitates over time at physiological or alkaline pH? Causality & Explanation: The stability of aminothiols is strictly governed by the protonation state of the sulfhydryl (-SH) group. The thiol group in 1-amino-2-methylpropane-2-thiol has a pKa of approximately 8.0–8.5. As your buffer pH approaches or exceeds this pKa, the thermodynamic equilibrium shifts to form the thiolate anion (S⁻)[3]. The thiolate is highly nucleophilic and electron-rich, making it extremely susceptible to auto-oxidation by dissolved molecular oxygen (O₂). This oxidation is further catalyzed by trace transition metals (e.g., Cu²⁺, Fe³⁺) present in standard buffers, leading to the formation of inactive disulfide dimers. The gem-dimethyl group provides some steric hindrance compared to linear cysteamine, slightly altering its nucleophilicity, but the fundamental pH-dependent instability remains[4].

Q2: How can I stabilize the compound during long-term storage or prolonged experiments? Causality & Explanation: To suppress thiolate formation, the molecule must be forced into its fully protonated state. Storing the compound as a hydrochloride salt in highly acidic conditions (pH < 4.0) ensures the thiol remains protonated (SH) and the amine is protonated (NH₃⁺). The positive charge electrostatically repels metal cations, effectively shutting down metal-catalyzed oxidation. For experimental buffers, the addition of metal chelators (like 1-5 mM EDTA) and degassing the solvent to remove dissolved oxygen are critical self-validating steps to extend the half-life of the active monomer.

Q3: My bioconjugation protocol requires a pH of 8.0. How do I prevent premature degradation before the reaction completes? Causality & Explanation: At pH 8.0, the thiolate fraction is significant, maximizing reactivity for nucleophilic addition but also maximizing degradation risk[3]. To troubleshoot this, prepare the stock solution in 0.1 M HCl and only spike it into the pH 8.0 reaction buffer in situ immediately before use. Furthermore, performing the reaction under an inert atmosphere (Argon/Nitrogen) or adding a non-thiol reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) can continuously reduce any formed disulfides back to active thiols without interfering with downstream maleimide or NHS-ester conjugations.

Part 2: Quantitative Data & Speciation

Understanding the dominant ionic species at your working pH is critical for predicting the molecule's behavior. The table below summarizes the speciation, oxidation risk, and recommended applications across different pH ranges.

pH Range	Dominant Ionic Species	Oxidation Risk	Est. Half-Life (in air)	Recommended Application
Acidic (< 5.0)	Protonated Thiol (SH) / Amine (NH₃⁺)	Very Low	> 1 Month	Long-term stock solution storage.
Neutral (7.0 - 7.4)	Mixed (SH > S⁻) / Amine (NH₃⁺)	Moderate	Hours to Days	Cell culture assays, physiological studies.
Alkaline (> 8.0)	Thiolate (S⁻) / Mixed Amine (NH₃⁺/NH₂)	Very High	Minutes to Hours	Active bioconjugation, nucleophilic addition.

Part 3: Pathway and Workflow Visualizations

To conceptualize the relationship between pH, speciation, and degradation, refer to the pathway diagram below.

Figure 1: pH-dependent speciation and oxidation of 1-Amino-2-methylpropane-2-thiol.

Part 4: Experimental Methodologies

The following protocols are designed as self-validating systems . By incorporating analytical checkpoints (like Ellman's assay), you ensure the integrity of your reagents before committing to expensive downstream applications.

Protocol A: Preparation of Oxidation-Resistant Stock Solutions (100 mM)

Objective: Create a stable, long-term stock of 1-Amino-2-methylpropane-2-thiol that resists auto-oxidation.

• Solvent Preparation: Prepare a 0.1 M HCl solution using ultrapure (18.2 MΩ·cm) water.

  • Causality: The strong acid ensures the pH remains < 2.0, well below the thiol pKa, locking the molecule in its protonated, oxidation-resistant state.

• Degassing: Sparge the HCl solution with Nitrogen or Argon gas for 15 minutes.

  • Causality: Displaces dissolved oxygen, removing the primary electron acceptor required for auto-oxidation.

• Dissolution: Dissolve the required mass of 1-Amino-2-methylpropane-2-thiol hydrochloride[1] into the degassed solvent.

• Validation (Self-Validating Step): Take a 10 µL aliquot, dilute in pH 8.0 buffer containing Ellman's Reagent (DTNB), and measure absorbance at 412 nm. A molar extinction coefficient of 14,150 M⁻¹cm⁻¹ should confirm >95% free thiol availability. If the value is lower, the powder may have oxidized during dry storage.

• Storage: Aliquot into amber microcentrifuge tubes, blanket with Argon, and store at -20°C.

Protocol B: In Situ pH Adjustment for Active Conjugation

Objective: Maximize nucleophilic reactivity for labeling/conjugation while minimizing premature disulfide formation.

• Buffer Preparation: Prepare the reaction buffer (e.g., 50 mM HEPES, pH 8.0) containing 2 mM EDTA.

  • Causality: EDTA chelates trace Cu²⁺/Fe³⁺. Without these metals, the direct reaction between a thiolate and triplet oxygen is spin-forbidden and kinetically slow.

• Reagent Assembly: Add the target molecule (e.g., maleimide-functionalized protein or RNA template)[2] to the reaction buffer.

• In Situ Activation: Immediately prior to the reaction, spike the acidic stock solution (from Protocol A) into the buffered target mixture.

  • Causality: The high buffering capacity of the HEPES instantly neutralizes the HCl, shifting the pH to 8.0 and generating the reactive thiolate anion in the presence of the target, outcompeting the auto-oxidation pathway[3].

• Reaction Monitoring: Incubate under Argon for 1-2 hours, validating completion via LC-MS or a secondary DTNB assay to measure thiol depletion.

Figure 2: Workflow for in situ pH adjustment and self-validating bioconjugation.

Sources

• 1. 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

preventing oxidation of 1-Amino-2-methylpropane-2-thiol in solution

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address one of the most pervasive challenges in bioconjugation and pharmaceutical development: the auto-oxidation of aminothiols in solution.

Handling 1-Amino-2-methylpropane-2-thiol (often supplied as its hydrochloride salt, CAS 32047-53-3)[1][2] requires a rigorous understanding of redox chemistry. Because this molecule contains both a primary amine and a tertiary thiol, it is highly susceptible to environmental oxidation. The amine group can locally raise the pH of unbuffered solutions, accelerating the deprotonation of the thiol into a highly reactive thiolate anion (S⁻)[3].

This guide provides the mechanistic causality behind these degradation pathways, field-proven protocols to prevent them, and a detailed Troubleshooting & FAQ section.

Part 1: The Causality of Thiol Oxidation

To prevent oxidation, we must first understand the mechanism. Thiol oxidation is not a spontaneous reaction with oxygen; it is a catalyzed process driven by three primary factors:

• Thiolate Anion Formation (pH Dependency): The reactive species in thiol oxidation is not the protonated thiol (R-SH), but the thiolate anion (R-S⁻)[3][4]. As the pH of your solution approaches or exceeds the pKa of the thiol group, the concentration of the thiolate anion increases exponentially, making the molecule vastly more susceptible to electron loss[5].

• Trace Metal Catalysis: Transition metals—specifically Copper (Cu²⁺) and Iron (Fe³⁺)—act as potent electron acceptors[4][6]. Even at nanomolar concentrations, these metals (often leaching from glassware or present in lower-grade buffer salts) catalyze the transfer of an electron from the thiolate anion to dissolved oxygen, generating a thiyl radical (S•)[7].

• Dissolved Oxygen: Molecular oxygen (O₂) acts as the terminal electron acceptor in this radical chain reaction, ultimately driving the dimerization of two thiyl radicals into a disulfide bond (R-S-S-R)[5].

Fig 1: Mechanistic pathway of 1-Amino-2-methylpropane-2-thiol oxidation and intervention points.

Part 2: Data Presentation & Reagent Selection

To maintain the reduced state of 1-Amino-2-methylpropane-2-thiol, exogenous reducing agents are often added to the buffer. As an application scientist, I strongly recommend TCEP (Tris(2-carboxyethyl)phosphine) over the traditional DTT (Dithiothreitol) for this specific molecule.

Table 1: Quantitative & Qualitative Comparison of Reducing Agents[8][9]

Parameter	TCEP HCl	DTT (Cleland's Reagent)	Impact on 1-Amino-2-methylpropane-2-thiol
Chemical Nature	Phosphine derivative	Thiol-containing compound	DTT competes with your target thiol in downstream reactions; TCEP does not.
Air Stability	Highly resistant to oxidation	Rapidly oxidizes in air	TCEP provides long-term stability for stock solutions.
Effective pH Range	Broad (pH 1.5 to 8.5)	Narrow (pH > 7.0)	TCEP allows you to keep the buffer slightly acidic (pH 6.5) to protect your thiol.
Metal Reactivity	Stable with metal ions	Oxidizes rapidly with Ni²⁺/Fe³⁺	TCEP is superior if trace metals cannot be fully eliminated.
Odor	Odorless	Strong sulfur odor	TCEP improves laboratory safety and ergonomics.

Part 3: Self-Validating Experimental Protocols

A protocol is only as good as its ability to be verified. The following methodology ensures your 1-Amino-2-methylpropane-2-thiol remains reduced, incorporating a validation step using Ellman's Reagent (DTNB)[4][5].

Protocol A: Preparation of Degassed, Metal-Free Working Solutions

Objective: Eliminate the environmental catalysts (O₂ and trace metals) prior to introducing the aminothiol.

• Buffer Formulation: Dissolve your primary buffer salts (e.g., Sodium Phosphate) in ultra-pure, LC-MS grade water.

• Chelation: Add 1 mM to 5 mM EDTA to the buffer[6]. Causality: EDTA acts as a hexadentate ligand, sequestering divalent and trivalent metal cations (Cu²⁺, Fe³⁺) into a cage-like structure, rendering them catalytically inert[6].

• pH Adjustment: Adjust the buffer pH to 6.5 - 6.8 . Causality: Keeping the pH slightly below neutral minimizes the formation of the highly reactive thiolate anion without compromising the solubility of the amine group[3][4].

• Degassing (Sparging): Seal the buffer flask with a rubber septum. Insert a long needle connected to an Argon or Nitrogen gas line, ensuring the tip is submerged. Insert a short "vent" needle. Sparge the solution vigorously for 30 to 60 minutes [5].

• Addition of Reductant (Optional but Recommended): Add 1 mM TCEP HCl to the degassed buffer.

• Analyte Introduction: Dissolve the 1-Amino-2-methylpropane-2-thiol hydrochloride into the prepared buffer immediately before use.

Fig 2: Optimal workflow for preparing oxidation-resistant aminothiol solutions.

Protocol B: Validation of Free Thiol Concentration

Objective: Verify that the thiol has not oxidized during storage or preparation.

• Prepare a 4 mg/mL solution of DTNB (Ellman's Reagent) in 0.1 M Sodium Phosphate, pH 8.0[5].

• Add 50 µL of the DTNB solution to 2.5 mL of reaction buffer in a cuvette (Blank)[5].

• Add 100 µL of your 1-Amino-2-methylpropane-2-thiol solution.

• Measure absorbance at 412 nm . The release of the TNB²⁻ anion (which is yellow) is stoichiometrically proportional to the amount of free, unoxidized thiol present[4].

Part 4: Troubleshooting Guide & FAQs

Q1: I dissolved 1-Amino-2-methylpropane-2-thiol in standard distilled water, and it oxidized within hours. Why? A: Standard distilled water lacks buffering capacity and contains dissolved oxygen. Furthermore, if you used the free-base form of the molecule rather than the hydrochloride (HCl) salt[1], the primary amine group will immediately drive the pH of the unbuffered water upwards (often > pH 8.5). This alkaline environment rapidly converts the thiol into a thiolate anion, which then reacts with dissolved oxygen[5]. Always use the HCl salt[2] and dissolve it in a buffered, degassed solution containing EDTA[6].

Q2: I am performing a maleimide conjugation. Can I use DTT to keep my 1-Amino-2-methylpropane-2-thiol reduced before the reaction? A: No. DTT is a dithiol. If you leave DTT in your solution, it will aggressively compete with your target molecule for the maleimide reactive groups, ruining your conjugation yield[10]. You must either use TCEP (which lacks a thiol group and generally does not interfere with maleimide coupling at low concentrations)[9][10], or you must completely remove the DTT via size-exclusion chromatography or filtration before proceeding.

Q3: I added EDTA to my buffer, but I am still seeing disulfide dimer formation. What is failing? A: EDTA only addresses metal-catalyzed oxidation; it does not remove oxygen[4][6]. If your buffer is fully aerated, auto-oxidation will still occur, albeit at a slower rate. Additionally, verify your EDTA concentration. A standard working concentration is 1 mM to 5 mM[6]. If your buffer salts are of low purity, the metal contamination might exceed the chelating capacity of your EDTA. Finally, ensure your pH is not excessively high[5].

Q4: Does the tertiary structure of the thiol in 1-Amino-2-methylpropane-2-thiol protect it from oxidation? A: The molecule features a thiol group attached to a tertiary carbon (2-methylpropane backbone)[11]. While this steric hindrance provides slight kinetic protection compared to primary thiols (like standard cysteamine), it is entirely insufficient to prevent oxidation in aqueous solutions exposed to air and trace metals. You must still employ rigorous degassing and chelation protocols.

Q5: Is Trichloroacetic Acid (TCA) a good quencher to stop thiol oxidation prior to analysis? A: Proceed with caution. While TCA is historically used to precipitate proteins and drop pH to quench oxidation, recent studies indicate that TCA may be an insufficient quencher for global thiol redox states, sometimes failing to halt oxidation adequately during sample prep[12]. We recommend direct alkylation (e.g., using N-ethylmaleimide, NEM) at a controlled pH (6.5-7.5) if you need to permanently "freeze" the thiol state for downstream mass spectrometry or HPLC analysis[4][13].

References

• A Comparison between the Sulfhydryl Reductants Tris(2-carboxyethyl)phosphine and Dithiothreitol for Use in Protein Biochemistry Analytical Biochemistry
• Quantification of Thiols and Disulfides N
• Technical Support Center: The Role of EDTA in Preventing Sulfhydryl Oxid
• 1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 Sigma-Aldrich
• preventing oxidation of the thiol group in Thiol-PEG6-alcohol BenchChem
• Contemporary techniques for detecting and identifying proteins susceptible to reversible thiol oxid
• Immunological Techniques to Assess Protein Thiol Redox State: Opportunities, Challenges and Solutions MDPI

Sources

• 1. 1-Amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 2. 1-amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 3. portlandpress.com [portlandpress.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Superoxide-driven NAD(P)H oxidation induced by EDTA-manganese complex and mercaptoethanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. agscientific.com [agscientific.com]
• 9. TCEP or DTT? | Proteomics and Mass Spectrometry Core Facility [sites.psu.edu]
• 10. goldbio.com [goldbio.com]
• 11. 1-Amino-2,2-dimethyl-2-mercaptoethane | C4H11NS | CID 151477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: 1-Amino-2-methylpropane-2-thiol Applications &amp; Troubleshooting

Welcome to the Application Scientist Technical Support Center for 1-Amino-2-methylpropane-2-thiol (CAS: 32047-53-3), also known as 1-amino-2-methyl-2-propanethiol or dimethylcysteamine.

Because of its unique structural topology—specifically the gem-dimethyl groups adjacent to the thiol—this molecule is a highly specialized reagent. It serves two primary functions in advanced therapeutics:

• Bioconjugation: Acting as a sterically hindered linker to precisely control the release rates of peptides and payloads in Polyethylene Glycol (PEG) nanocarriers and Antibody-Drug Conjugates (ADCs) [1].

• Antibiotic Synthesis: Serving as a critical thioether building block in the synthesis of pleuromutilin derivatives (e.g., Valnemulin) used against multidrug-resistant Acinetobacter baumannii [2].

Below is our expert-curated troubleshooting guide, designed to explain the mechanistic causality behind common experimental failures and provide self-validating protocols.

Section 1: Bioconjugation & Controlled Payload Release

Standard cysteamine linkers are highly susceptible to rapid reduction by intracellular glutathione (GSH), often leading to premature payload release in circulation. Substituting cysteamine with 1-amino-2-methylpropane-2-thiol introduces steric shielding, drastically altering the degradation kinetics [3].

Frequently Asked Questions

Q: Why is my peptide or ADC payload releasing prematurely during in vitro stability assays? A: If you are using a standard unhindered disulfide linker (like cysteamine), the disulfide bond is completely exposed to nucleophilic attack by GSH. By switching to 1-amino-2-methyl-2-propanethiol, the two methyl groups at the C2 position create a steric "umbrella" over the disulfide bond. This structural causality reduces the rate of GSH-dependent cleavage by approximately 100-fold, extending the half-life from ~3 minutes to ~40 minutes in 30 mM GSH [1, 3].

Q: I am coupling a cysteinyl-peptide to the PEG-linker. How can I validate the conjugation efficiency in real-time without running continuous LC-MS? A: You must design the reaction as a self-validating system by utilizing a 2-thiopyridine (TP) leaving group. When you activate the PEG-1-amino-2-methyl-2-propanethiol with TP, the subsequent addition of your cysteinyl-peptide will displace the TP group, releasing 2-thiopyridone into the solution. 2-thiopyridone has a distinct, strong absorbance at 343 nm. By monitoring A343 spectrophotometrically, you obtain a direct, stoichiometric readout of the coupling reaction's progress [1].

Quantitative Data: Disulfide Linker Stability

Linker Type	Structural Feature	t₁/₂ in 30 mM Glutathione (GSH)	Relative Cleavage Rate
Cysteamine	Unhindered	~ 3 minutes	100x (Baseline)
1-Amino-2-methyl-2-propanethiol	Sterically Hindered (gem-dimethyl)	~ 40 minutes	1x (Slowed)

Protocol 1: Synthesis of PEG-Linker-TP and Peptide Coupling

This protocol ensures real-time validation of conjugation.

• Symmetric Disulfide Formation: Convert 1-amino-2-methyl-2-propanethiol to its symmetric disulfide form to protect the thiol during amine coupling.

• Amide Coupling: React the amino groups of the symmetric disulfide with the carboxylate groups of a PEG-lysine copolymer using standard peptide coupling reagents (e.g., EDCI, NHS).

• TP Activation: Convert the appended symmetric disulfide to the 2-thiopyridine (TP) derivative by reacting it with 2,2'-dipyridyl disulfide under reducing/oxidizing cycling conditions.

• Self-Validating Peptide Addition: Add the target cysteinyl-peptide to the PEG-linker-TP in PBS (pH 7.4).

• Monitor: Track the reaction at room temperature by measuring absorbance at 343 nm. The reaction is complete when the A343 plateau matches the theoretical yield of released 2-thiopyridone.

Fig 1: Bioconjugation workflow utilizing sterically hindered disulfide linkers.

Section 2: Pleuromutilin Derivative Synthesis

In medicinal chemistry, 1-amino-2-methylpropane-2-thiol is heavily utilized to form the critical thioether linkage at the C14 side chain of pleuromutilin antibiotics, yielding potent derivatives like Valnemulin [2].

Frequently Asked Questions

Q: I am observing low yields and incomplete conversion during the thioether formation step with the tosylated C14 side chain. How can I optimize this? A: The nucleophilicity of the sterically hindered thiol in 1-amino-2-methylpropane-2-thiol is inherently lower than standard thiols, and it often struggles to react efficiently in purely organic solvents. The solution is to employ a biphasic system (THF/H₂O 1:1) with 1 M NaOH to ensure complete deprotonation to the thiolate anion. Crucially, you must add a phase transfer catalyst like tetrabutylammonium bromide (nBu₄NBr) and heat the reaction to 50 °C. The nBu₄N⁺ cation pairs with the thiolate, pulling it into the organic THF layer where it can successfully attack the tosylated intermediate [2].

Q: Why am I seeing degradation of the pleuromutilin core during the thioether coupling? A: Prolonged exposure to the 1 M NaOH required for thiol deprotonation can cause base-catalyzed hydrolysis of the sensitive C14 ester bond on the pleuromutilin core. To make this a self-validating process, run parallel TLC or rapid LC-MS checks specifically looking for the mass of the free pleuromutilin core (indicating ester cleavage). If hydrolysis is detected before the tosylate is consumed, increase the concentration of the phase transfer catalyst to accelerate the desired thioether formation, allowing you to shorten the overall reaction time.

Protocol 2: Thioether Formation for Valnemulin Analogues

This protocol utilizes phase-transfer catalysis to overcome steric barriers.

• Substrate Preparation: Dissolve the tosylated pleuromutilin intermediate (e.g., C3-reduced, C14-tosylated pleuromutilin) in Tetrahydrofuran (THF).

• Reagent Preparation: In a separate vessel, prepare a solution of 1-amino-2-methylpropane-2-thiol in 1 M NaOH to generate the reactive thiolate.

• Biphasic Setup: Combine the solutions to form a 1:1 THF/H₂O biphasic mixture.

• Catalysis: Add tetrabutylammonium bromide (nBu₄NBr) as a phase transfer catalyst.

• Reaction: Stir the reaction mixture vigorously at 50 °C. Monitor via LC-MS until the tosylate peak is entirely consumed (typically 2-4 hours).

• Workup: Extract the resulting free amine intermediate with dichloromethane (CH₂Cl₂), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. Expected yield: ~90%.

• Downstream Processing: Proceed to amide coupling with Boc-D-Val-OH using EDCI and NaHCO₃.

Fig 2: Synthesis pathway of Valnemulin analogues via biphasic thioether formation.

References

• A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Bioconjugate Chemistry (ACS Publications) URL:[Link]

• A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Multimeric Peptide-based PEG Nanocarriers with Programmable Elimination Properties PMC (National Institutes of Health) URL:[Link]

Technical Support Center: Optimizing the Synthesis of 1-Amino-2-methylpropane-2-thiol

Welcome to the technical support center for the synthesis of 1-Amino-2-methylpropane-2-thiol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental challenges. The information provided herein is based on established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 1-Amino-2-methylpropane-2-thiol?

A1: The synthesis of 1-Amino-2-methylpropane-2-thiol, a sterically hindered aminothiol, typically involves a multi-step process. Two of the most plausible and commonly adapted routes are:

• The Ritter Reaction followed by Thiol Introduction: This is a robust method for creating the tertiary amine scaffold. It involves the reaction of a suitable tertiary alcohol or alkene with a nitrile in the presence of a strong acid to form an N-alkyl amide intermediate.[1][2] This intermediate is then hydrolyzed to the primary amine, followed by the introduction of the thiol group.

• Ring-Opening of a Substituted Aziridine: This method utilizes a pre-formed 2,2-dimethylaziridine ring, which is subsequently opened by a sulfur nucleophile like hydrogen sulfide (H₂S) or a protected thiol equivalent.[3][4] The regioselectivity of the ring-opening is a critical factor in this approach.

Q2: My reaction yield is consistently low. What are the most likely causes?

A2: Low yields in the synthesis of 1-Amino-2-methylpropane-2-thiol can stem from several factors, often related to the sterically hindered nature of the molecule and the sensitivity of the thiol group. Key areas to investigate include:

• Incomplete Ritter Reaction: The formation of the tertiary carbocation intermediate in the Ritter reaction can be inefficient or be accompanied by side reactions like elimination.

• Thiol Oxidation: The thiol group is highly susceptible to oxidation, leading to the formation of disulfide byproducts.[5] This is a major cause of yield loss and can occur during the reaction, work-up, or purification.

• Side Reactions during Thiol Introduction: The introduction of the thiol group can be challenging. For example, when using thiourea, incomplete hydrolysis of the isothiouronium salt intermediate can be an issue.

• Purification Losses: The final product can be volatile and prone to oxidation, leading to losses during purification steps like distillation or chromatography.

Q3: I am observing a significant amount of a byproduct with approximately double the mass of my target molecule. What is it and how can I prevent it?

A3: This is a classic indicator of disulfide formation. The thiol group (-SH) of 1-Amino-2-methylpropane-2-thiol is readily oxidized to form a disulfide bond (-S-S-) between two molecules.

Prevention Strategies:

• Inert Atmosphere: Conduct all reaction and purification steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.[6]

• Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

• Control Temperature: Avoid excessive heat, as it can accelerate oxidation.[5]

• Reducing Agents: During work-up and purification, consider the use of a mild reducing agent to cleave any disulfide that may have formed.

Q4: What are the best practices for purifying 1-Amino-2-methylpropane-2-thiol?

A4: The purification of this aminothiol requires careful handling to prevent degradation.

• Distillation: Vacuum distillation is often the preferred method for purification. However, it's crucial to use a well-controlled vacuum and temperature to avoid decomposition.

• Chromatography: If chromatography is necessary, using deoxygenated solvents and an inert atmosphere is recommended. Amine-functionalized silica gel can be beneficial to prevent tailing and improve separation.[7]

• Salt Formation: Conversion to the hydrochloride salt can improve the stability of the compound and facilitate its purification by crystallization.

Troubleshooting Guides

This section provides a more in-depth look at specific problems you might encounter during the synthesis and how to address them.

Problem 1: Low Yield in the Ritter Reaction Step

Symptoms:

• A significant amount of starting material (tertiary alcohol or alkene) remains after the reaction.

• The formation of elimination byproducts is observed (e.g., by GC-MS analysis).

Possible Causes and Solutions:

Cause	Explanation	Solution
Insufficient Acid Catalyst	The Ritter reaction requires a strong acid to generate the stable tertiary carbocation.	Use a strong acid like concentrated sulfuric acid or trifluoroacetic acid. Ensure the acid is fresh and anhydrous.[8]
Low Reaction Temperature	The activation energy for carbocation formation may not be reached.	While avoiding excessive heat, a moderate increase in temperature may be necessary. Monitor the reaction closely by TLC or GC.
Competing Elimination Reaction	The strong acid can also promote the elimination of water from the alcohol to form an alkene, which may not react further.	Use a less nucleophilic acid or a Lewis acid catalyst. Running the reaction at a lower temperature for a longer duration can also favor the substitution reaction.
Hydrolysis of Nitrile	If water is present in the reaction mixture, the nitrile can hydrolyze to a carboxylic acid.	Use anhydrous reagents and solvents.

Problem 2: Difficulty in Hydrolyzing the N-Alkyl Amide Intermediate

Symptoms:

• The amide intermediate is resistant to hydrolysis, leading to low yields of the desired primary amine.

Possible Causes and Solutions:

Cause	Explanation	Solution
Steric Hindrance	The tertiary alkyl group attached to the nitrogen atom sterically hinders the approach of the nucleophile (hydroxide or hydronium ion) to the carbonyl carbon.	Use more forcing reaction conditions, such as prolonged heating with a strong acid (e.g., 6M HCl) or a strong base (e.g., concentrated NaOH).[9]
Inadequate Reaction Time or Temperature	The hydrolysis of sterically hindered amides can be slow.	Increase the reaction time and/or temperature. Monitor the reaction progress by TLC or LC-MS to determine the optimal conditions.

Problem 3: Formation of Impurities during Thiol Introduction

Symptoms:

• The final product is contaminated with byproducts, making purification difficult.

Possible Causes and Solutions:

Cause	Explanation	Solution
Incomplete Reaction with Thiourea	The reaction of the corresponding alkyl halide with thiourea may not go to completion.	Ensure the use of a slight excess of thiourea and an appropriate solvent. Heating the reaction mixture may be necessary.
Incomplete Hydrolysis of Isothiouronium Salt	The basic hydrolysis of the S-alkylisothiouronium salt intermediate may be incomplete.	Use a stronger base or increase the reaction time and temperature for the hydrolysis step.
Side reactions of the thiol group	The newly formed thiol group can react with other electrophiles present in the reaction mixture.	If possible, introduce the thiol group in a protected form, such as a thioester, and deprotect it in the final step.[1]

Experimental Protocols

Proposed Synthetic Pathway: Ritter Reaction followed by Thioester Hydrolysis

This pathway offers a controlled method for the synthesis, with the introduction of the sensitive thiol group in the final step.

Caption: Proposed synthetic pathway for 1-Amino-2-methylpropane-2-thiol.

Step 1: Synthesis of N-(2-methyl-2-propyl)acetamide (Ritter Reaction)

• To a stirred solution of 2-methyl-2-propanol in acetonitrile, slowly add concentrated sulfuric acid at 0-5 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Pour the reaction mixture onto ice and neutralize with a saturated solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(2-methyl-2-propyl)acetamide.

Step 2: Hydrolysis of N-(2-methyl-2-propyl)acetamide

• Reflux the crude N-(2-methyl-2-propyl)acetamide with an excess of 6M hydrochloric acid for 12-24 hours.

• Cool the reaction mixture and basify with a concentrated solution of sodium hydroxide.

• Extract the liberated 2-amino-2-methylpropane with a suitable organic solvent.

• Dry the organic layer and carefully remove the solvent to obtain the amine.

Step 3: Synthesis of N-(2-mercapto-2-methylpropyl)acetamide (Thioester Formation)

• To a solution of 2-amino-2-methylpropane and thioacetic acid in a suitable solvent (e.g., dichloromethane), add a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) at 0 °C.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Filter off the dicyclohexylurea byproduct.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude thioester.

Step 4: Hydrolysis of N-(2-mercapto-2-methylpropyl)acetamide

• Hydrolyze the crude thioester with an aqueous acid (e.g., HCl) or base (e.g., NaOH) under an inert atmosphere.

• Neutralize the reaction mixture and extract the product with a deoxygenated organic solvent.

• Dry the organic layer and purify the final product by vacuum distillation under an inert atmosphere.

Data Presentation

Table 1: Troubleshooting Common Issues in the Synthesis of 1-Amino-2-methylpropane-2-thiol

Issue	Potential Cause	Recommended Action	Expected Outcome
Low Yield	Thiol oxidation	Perform reaction and purification under inert atmosphere. Use degassed solvents.	Increased yield of the desired aminothiol.
Incomplete reaction	Increase reaction time and/or temperature. Use a more potent catalyst.	Higher conversion of starting material.
Product loss during workup	Use a continuous extraction method. Convert to a salt for easier handling.	Improved recovery of the final product.
Product Instability	Oxidation to disulfide	Store the product under an inert atmosphere at low temperatures.	Enhanced shelf-life of the compound.
Decomposition on silica gel	Use amine-functionalized silica gel for chromatography.	Cleaner separation and higher recovery.
Difficult Purification	Co-elution of impurities	Optimize chromatographic conditions (solvent system, gradient). Consider derivatization to improve separation.	Improved purity of the final product.

Visualization of Key Concepts

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low reaction yields.

References

• Fahey, R. C., & Newton, G. L. (1987). Analysis of biological thiols: determination of thiol components of disulfides and thioesters. Methods in enzymology, 143, 85–96. [Link]

• Wikipedia. (2023). Thioester. In Wikipedia. [Link]

• Issa, Y. M., & van der Donk, W. A. (2007). Factors influencing the oxidation of cysteamine and other thiols: implications for hyperthermic sensitization and radiation protection. Free radical biology & medicine, 43(5), 707–720. [Link]

• Kaiser, E., Colescott, R. L., Bossinger, C. D., & Cook, P. I. (1970). Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides. Analytical biochemistry, 34(2), 595–598.

• Organic Chemistry Portal. (n.d.). Cleavage of thioesters. [Link]

• Barrett, A. G. M., & Braddock, D. C. (1998). 5.1 Introduction 5.2 Thioether Derivatives. In Protective Groups in Organic Synthesis (pp. 441-487). John Wiley & Sons, Inc.

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2007). Aziridines, 61. Ring Opening of 2,2-Dimethyl-l-sulfonylaziridines by Anilines: Regioselectivity and Revised Structure of Main Products. Zeitschrift für Naturforschung B, 48(4), 535-538. [Link]

• Development of Thiol-Labile α-Amino Protecting Groups for Efficient Solid-Phase Peptide Synthesis. (2025). ChemBioChem. [Link]

• Reddit. (2023). Protecting Thiol Group in Presence of Alcohol. [Link]

• Organic Chemistry Portal. (2019). Ritter Reaction. [Link]

• Wikipedia. (2023). Ritter reaction. In Wikipedia. [Link]

• Organic Chemistry Portal. (n.d.). Ritter Reaction. [Link]

• Rejithamol, R., Beena, S., Krishnan, M., Dharan, M. T., & Anusree, L. (2020). One pot synthesis of amino-ethanethiol derivatives of aromatic aldehydes by the catalytic action of DBU. IOP Conference Series: Materials Science and Engineering, 872(1), 012121. [Link]

• Singh, S., Sharma, P. C., & Kumar, A. (2011). Synthesis of some Amide derivatives and their Biological activity. Der Pharma Chemica, 3(3), 203-208.

• Comas, H., Bernardinelli, G., & Swinnen, D. (2009). A straightforward, one-pot protocol for the synthesis of fused 3-aminotriazoles. The Journal of organic chemistry, 74(15), 5553–5558. [Link]

• Voit, B. (2014). One pot synthesis of thiol-functional nanoparticles. Polymer Chemistry, 5(5), 1547-1554.

• Zhang, Z., & Chen, C. (2015). A specific nucleophilic ring-opening reaction of aziridines as a unique platform for the construction of hydrogen polysulfides sensors. Organic letters, 17(11), 2776–2779. [Link]

• Organic Chemistry Portal. (n.d.). Thioamide synthesis by thionation. [Link]

• Royal Society of Chemistry. (n.d.). A proposed reaction mechanism.

• Kumar, A., Singh, P., & Kumar, A. (2011). Synthesis of novel N-(2-hydroxy-2-p-tolylethyl)-amide and N-(2-oxo-2-p-tolylethyl)-amide derivatives and their antidyslipidemic and antioxidant activity. Bioorganic & medicinal chemistry letters, 21(21), 6393–6397. [Link]

• PrepChem.com. (2024). Synthesis of 2-methyl-2-propanethiol. [Link]

• Li, J., et al. (2021). Design, Synthesis, and Biological Evaluation of a Novel Aminothiol Compound as Potential Radioprotector. Oxidative Medicine and Cellular Longevity. [Link]

• Organic Chemistry Portal. (n.d.). An Efficient One-Pot Synthesis of Substituted 2-Aminothiophenes via Three-Component Gewald Reaction Catalyzed by L-Proline. [Link]

• ResearchGate. (n.d.). The Ritter reaction mechanism for the synthesis of.... [Link]

• Google Patents. (n.d.). CN1911899A - Preparation method of 2-amino-2-methyl-1-propanol.

• Gore, R. P., et al. (2011). N-acylation in non-aqueous and aqueous medium i.e. Schotten-Baumann method of amide synthesis with carboxylic acid activating reagent such as thionyl chloride and Phosphine- halogen reagents have been discussed. Der Pharma Chemica, 3(3), 409-421. [Link]

• Vaia. (n.d.). Reaction of with 2-methylpropene yields 2-bromo-2-methylpropane. What is the structure of the carbocation formed during the reaction? Show the mechanism of the reaction.[Link]

• Semantic Scholar. (2023). Serinol-Based Versatile Disulfide-Reducing Reagent "2279". [Link]

• van der Westhuyzen, D. R., & Wessels, P. (2004). Preparation and utilization of a reagent for the isolation and purification of low-molecular-mass thiols. Analytical biochemistry, 325(1), 138–145. [Link]

• Islam, M. M., & He, J. (2022). Hydrolysis of Acetamide on Low-Index CeO2 Surfaces: Ceria as a Deamidation and General De-esterification Catalyst. The Journal of Physical Chemistry C, 126(32), 13685–13695. [Link]

• FooDB. (2010). Showing Compound N-(2-Methylpropyl)acetamide (FDB012501). [Link]

• Organic Syntheses. (n.d.). 4. [Link]

• ResearchGate. (n.d.). One-step refolding and purification of disulfide-containing proteins with a C-terminal MESNA thioester. [Link]

• Redalyc. (n.d.). Enzymatic Hydrolysis of N-protected 2-Hydroxymethylpiperidine Acetates. [Link]

• National Center for Biotechnology Information. (n.d.). One-step refolding and purification of disulfide-containing proteins with a C-terminal MESNA thioester. [Link]

• Biotage. (2023). Is there an easy way to purify organic amines?. [Link]

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

Sources

• 1. Thioester - Wikipedia [en.wikipedia.org]
• 2. Ritter reaction - Wikipedia [en.wikipedia.org]
• 3. Cysteine protecting groups: applications in peptide and protein science - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00271F [pubs.rsc.org]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A straightforward, one-pot protocol for the synthesis of fused 3-aminotriazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1-Amino-2-methylpropane-2-thiol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals on the purification of 1-Amino-2-methylpropane-2-thiol and its common salt form, the hydrochloride. Given the compound's dual reactivity, stemming from its primary amine and sterically hindered thiol groups, purification requires careful consideration to prevent degradation and side reactions. This document offers a structured approach to troubleshooting common issues and provides validated protocols for achieving high purity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling, storage, and analysis of 1-Amino-2-methylpropane-2-thiol.

Q1: What are the most common impurities in commercial batches of 1-Amino-2-methylpropane-2-thiol?

A1: The impurity profile can vary, but typically falls into several categories:

• Oxidation Products: The most common impurity is the corresponding disulfide, formed by the oxidation of the thiol group. This is often accelerated by exposure to air, heat, or trace metal catalysts.

• Synthesis-Related Impurities: These can include unreacted starting materials or byproducts from the synthetic route. For instance, if synthesized from the corresponding amino alcohol, residual alcohol may be present.[1]

• Water: Both the free amine and its hydrochloride salt can be hygroscopic, readily absorbing atmospheric moisture.[2]

• Degradation Products: Aminothiols can be thermally sensitive. At elevated temperatures, side reactions can lead to the formation of cyclic compounds or oligomers.[3]

• Residual Solvents: Solvents used in the final steps of synthesis or a previous purification attempt may persist in the material.[1]

Q2: My sample of 1-Amino-2-methylpropane-2-thiol is viscous and has a strong, unpleasant odor. Is this normal?

A2: Yes, this is characteristic of many low-molecular-weight thiols. A strong, pungent odor (stench) is a known property of such compounds.[4] Increased viscosity, especially if the sample is older or has been improperly stored, may suggest the formation of disulfide-linked dimers or other oligomeric impurities.

Q3: What are the best practices for handling and storing this compound to maintain its purity?

A3: Due to its sensitivity to oxidation, proper handling and storage are critical.

• Inert Atmosphere: Always handle the compound under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

• Storage Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[2][4] For long-term storage, refrigeration (2-8°C) is recommended. The hydrochloride salt is generally more stable and easier to handle as a solid than the free base.

• Material Compatibility: Avoid contact with metals that can catalyze oxidation, such as copper, brass, and iron. Use glass or inert plastic (e.g., PTFE) labware.[2]

Q4: Which analytical techniques are most suitable for assessing the purity of my sample?

A4: A multi-technique approach is recommended for a comprehensive purity assessment.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the compound's structure and identifying organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities, including residual solvents and certain byproducts.

• High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for purity analysis, especially for non-volatile impurities like the disulfide dimer.[5] A variety of detection methods (UV, MS, CAD) can be employed.[5]

• Karl Fischer Titration: This is the gold standard for accurately quantifying water content.[1]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems encountered during the purification process.

Issue	Symptom	Plausible Cause(s)	Recommended Solution(s)
Low Yield After Purification	Significant loss of material during distillation or chromatography.	Thermal Decomposition: The compound may be degrading at the high temperatures required for distillation.[3]Irreversible Adsorption: The basic amine can bind strongly to acidic sites on silica gel, leading to poor recovery during chromatography.	For Distillation: Use a high-vacuum system (<1 mmHg) to lower the boiling point. Ensure the distillation apparatus is pre-heated to minimize the residence time of the compound at high temperatures.For Chromatography: Add a small amount (0.5-1% v/v) of a volatile base like triethylamine or ammonia to the eluent. This neutralizes the acidic silanol groups on the silica surface, preventing strong adsorption.
Persistent Disulfide Impurity	NMR or HPLC analysis consistently shows the presence of the disulfide dimer even after purification.	Incomplete Removal: The disulfide may have similar solubility or chromatographic behavior to the desired thiol, making separation difficult.Re-oxidation: The purified thiol may be re-oxidizing during workup or analysis due to exposure to atmospheric oxygen.	Chemical Reduction: Before the final purification step (e.g., crystallization or distillation), treat the crude material with a reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) or dithiothreitol (DTT) to cleave the disulfide bond. TCEP is often preferred as it is odorless and effective over a wide pH range.[6]Strict Inert Conditions: Ensure all solvents are degassed and the entire workup process is conducted under a rigorous inert atmosphere.
Product Decomposition on Column	Streaking, tailing, or the appearance of new, colored spots on a TLC plate during chromatographic method development.	On-Column Degradation: The acidic nature of standard silica gel can catalyze degradation or rearrangement reactions of sensitive aminothiols.Oxidation: Trace oxygen in the eluent or adsorbed on the silica can lead to on-column oxidation to the disulfide.	Use Deactivated Silica: Employ silica gel that has been pre-treated with a base (e.g., washed with a triethylamine/hexane solution) or use a less acidic stationary phase like alumina (basic or neutral).Degas Solvents: Thoroughly sparge all chromatographic solvents with nitrogen or argon for at least 30 minutes before use to remove dissolved oxygen.

Section 3: Detailed Purification Protocols

Protocol 1: Recrystallization of 1-Amino-2-methylpropane-2-thiol Hydrochloride

This method is highly effective for removing most impurities from the solid hydrochloride salt. The principle relies on the differential solubility of the target compound and its impurities in a given solvent system at varying temperatures.

• Objective: To obtain high-purity crystalline salt.

• Materials: Crude 1-Amino-2-methylpropane-2-thiol HCl, Isopropanol (reagent grade), Diethyl ether (anhydrous), heating mantle, flasks, condenser, filter funnel, vacuum flask.

Step-by-Step Methodology:

• Dissolution: In a flask equipped with a reflux condenser and under a nitrogen atmosphere, add the crude hydrochloride salt to a minimal amount of hot isopropanol. Add the solvent portion-wise until all the solid just dissolves. The use of minimal solvent is key to maximizing yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed funnel to remove them. This step must be done quickly to prevent premature crystallization.

• Crystallization: Allow the clear solution to cool slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined crystals, which are less likely to occlude impurities.[7] Once at room temperature, the flask can be placed in a refrigerator (4°C) or ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals sparingly with a small amount of cold isopropanol, followed by a wash with cold diethyl ether to remove any residual soluble impurities and to facilitate drying.

• Drying: Dry the purified crystals under high vacuum to remove all traces of solvent.

Protocol 2: Flash Chromatography of the Free Base

This protocol is suitable for purifying the free base form of the compound, which is often an oil or low-melting solid. It is particularly useful for removing impurities with significantly different polarities.

• Objective: To purify the free base from non-polar or highly polar impurities.

• Materials: Crude 1-Amino-2-methylpropane-2-thiol, Silica gel (230-400 mesh), Dichloromethane (DCM), Methanol (MeOH), Triethylamine (TEA), chromatography column, flasks.

Step-by-Step Methodology:

• Preparation of Eluent: Prepare the mobile phase. A typical starting point is a mixture of DCM and MeOH (e.g., 95:5 v/v). To this mixture, add 0.5% v/v of TEA. The TEA is critical for preventing peak tailing by neutralizing acidic sites on the silica.[8]

• Column Packing: Pack a flash chromatography column with silica gel using the prepared eluent.

• Sample Loading: Dissolve the crude free base in a minimal amount of the eluent. Alternatively, for less soluble materials, adsorb the crude product onto a small amount of silica gel, evaporate the solvent, and load the dry powder onto the top of the column.

• Elution: Run the chromatography, collecting fractions. Monitor the elution of the product using Thin Layer Chromatography (TLC). The product can be visualized using a potassium permanganate stain, which reacts with the thiol group.

• Fraction Pooling and Concentration: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The added TEA is volatile and will be removed during this step.

• Final Drying: Dry the resulting purified oil or solid under high vacuum.

Section 4: Purification Method Selection

Choosing the right purification strategy depends on the scale of the experiment, the nature of the primary impurities, and the required final purity. The following decision tree provides a logical framework for selecting the optimal method.

Caption: Decision tree for selecting a purification method.

Section 5: References

• Fisher Scientific. (n.d.). Safety Data Sheet for 2-Propanethiol. Retrieved from Fisher Scientific. [Link available in search results]

• SEINE PHARMA PVT LTD. (n.d.). CAS 32047-53-3 1-Amino-2-methylpropane-2-thiol. Retrieved from SEINE PHARMA PVT LTD. [Link available in search results]

• G-Biosciences. (2024, July 25). Thiopropyl Resin for the purification of thiol group containing proteins. Retrieved from G-Biosciences. [Link]

• MDPI. (2020, July 30). Synthesis of Thiol Derivatives of Biological Active Compounds for Nanotechnology Application. Retrieved from MDPI. [Link]

• MDPI. (2018, October 19). The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. Retrieved from MDPI. [Link]

• Google Patents. (n.d.). US5118815A - Method for crystallization of amino acids. Retrieved from Google Patents.

• PubMed. (2010, April 2). An improved method for simultaneous analysis of aminothiols in human plasma by high-performance liquid chromatography with fluorescence detection. Retrieved from PubMed. [Link]

• Column Chromatography. (n.d.). Amino Acid Purification. Retrieved from Column Chromatography. [Link]

• PMC. (n.d.). Crystallization of Amino Acids on a 21-well Circular PMMA Platform using Metal-Assisted and Microwave-Accelerated Evaporative Crystallization. Retrieved from PMC. [Link]

• Google Patents. (n.d.). JPH1059911A - Crystallization of acidic amino acid. Retrieved from Google Patents.

• Accelerated Reduction and Solubilization of Elemental Sulfur By 1,2-Aminothiols. (n.d.). Retrieved from ChemRxiv. [Link available in search results]

• Sciensano. (2018, June 15). Impurity profiling of the most frequently encountered falsified polypeptide drugs on the Belgian market. Retrieved from Sciensano. [Link]

• Fisher Scientific. (2009, November 17). Safety Data Sheet for 2-Amino-2-methyl-propan-1-ol. Retrieved from Fisher Scientific. [Link]

• ResearchGate. (n.d.). Thermal Degradation Rate of 2-Amino-2-methyl-1-propanol to Cyclic 4,4-Dimethyl-1,3-oxazolidin-2-one; Mechanistic Aspects and Kinetics Investigation. Retrieved from ResearchGate. [Link]

• PMC. (n.d.). Thiol protection in membrane protein purifications: A study with phage holins. Retrieved from PMC. [Link]

• PMC. (2022, July 11). Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management. Retrieved from PMC. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. fishersci.fr [fishersci.fr]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. One moment, please... [column-chromatography.com]

Technical Support Center: Optimizing Temperature for 1-Amino-2-methylpropane-2-thiol Reactivity

Welcome to the Advanced Technical Support Center for bioconjugation and synthetic workflows involving 1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine or 1-amino-2-methyl-2-propanethiol).

As a Senior Application Scientist, I have designed this guide to address the unique kinetic challenges posed by this molecule. Unlike standard cysteamine, this compound features a gem-dimethyl group at the C2 position, creating a tertiary thiol. This severe steric hindrance drastically increases the activation energy ( Ea​ ) required for nucleophilic attack. Consequently, temperature is not just an optimization variable—it is the critical thermodynamic switch required to drive your reactions to completion.

Part 1: Mechanistic Overview & Visualized Pathways

To troubleshoot effectively, we must first understand the causality of the molecule's behavior. The bulky methyl groups shield the sulfur atom, preventing efficient orbital overlap with electrophiles at room temperature. By elevating the temperature, we provide the kinetic energy necessary to overcome this steric barrier. However, this thermal activation must be carefully balanced against the risk of accelerated auto-oxidation.

Fig 1: Temperature-dependent activation pathways for sterically hindered aminothiols.

Part 2: Troubleshooting Guide (Q&A)

Q: Why is my bioconjugation yield with 1-amino-2-methylpropane-2-thiol extremely low at room temperature (25°C) compared to standard cysteamine? A: This is a direct consequence of steric hindrance. The gem-dimethyl groups adjacent to the thiol create a massive steric shield, raising the activation energy for nucleophilic attack. At 25°C, the thermal energy is insufficient to overcome this barrier. Literature confirms that the than an unhindered cysteamine linker[1]. Solution: Elevate the reaction temperature to 37°C–45°C to provide the necessary kinetic energy.

Q: I increased the temperature to 50°C to force the reaction, but now I am seeing a complete loss of active free thiols and product degradation. What is happening? A: While higher temperatures overcome steric hindrance, they also exponentially accelerate the rate of auto-oxidation of the thiol into symmetric disulfides, especially in the presence of dissolved oxygen and trace transition metals. Furthermore, across competing pathways simultaneously[2]. Solution: Cap the temperature at 45°C, rigorously degas your buffers (sparge with Argon), and include 1-5 mM EDTA to chelate trace metals.

Q: My metal-thiolate complex synthesis is failing. Does temperature affect coordination? A: Yes. The to manage trans-addition and prevent premature S-C bond cleavage[3]. Excessive heat can cause the thiolate to diffuse or degrade rather than coordinate. Maintain strictly controlled room-to-moderate temperatures (25°C–35°C) under inert atmosphere for organometallic workflows.

Fig 2: Troubleshooting logic tree for resolving low yields in aminothiol conjugations.

Part 3: Frequently Asked Questions (FAQs)

Q: How do I calculate the kinetic adjustments needed when scaling up from 25°C to 37°C? A: Because of the high activation energy, the reaction does not follow a simple "doubling per 10 degrees" rule. The rate enhancement is non-linear. You must empirically determine the new reaction time, but expect a 5- to 10-fold increase in conjugation velocity when shifting from 25°C to 37°C.

Q: Does the pH need to be adjusted when the temperature is increased? A: Yes. The pKa of the thiol group slightly decreases as temperature increases. To maintain a self-validating system, measure the pH of your buffer at the target reaction temperature (e.g., 37°C), not at room temperature. A pH of 7.5–8.0 is optimal to ensure sufficient thiolate formation without triggering base-catalyzed hydrolysis of your target proteins or polymers., but pH control remains the primary driver of the nucleophilic thiolate species[4].

Part 4: Quantitative Data Summaries

The following table summarizes the profound impact of steric hindrance and temperature on the kinetic profile of aminothiols during a standard disulfide exchange reaction (e.g., in the presence of 30 mM glutathione).

Aminothiol Variant	Steric Profile	Relative Reactivity (25°C)	Relative Reactivity (37°C)	Est. Disulfide Cleavage Half-Life (37°C)
Cysteamine	Unhindered (Primary Thiol)	Fast	Very Fast	~0.4 min
1-Amino-2-methylpropane-2-thiol	Hindered (Tertiary Thiol)	Negligible	Moderate	~40.0 min

Data derived from comparative bioconjugate release assays[1].

Part 5: Self-Validating Experimental Protocols

To ensure reproducibility and trust in your workflow, use the following self-validating protocol for Temperature-Optimized Disulfide Exchange Conjugation . Every critical step includes a mechanistic rationale and a validation checkpoint.

Step 1: Reagent Preparation & Baseline Validation

• Prepare a 10 mM stock of 1-Amino-2-methylpropane-2-thiol in degassed PBS (pH 7.4) containing 5 mM EDTA.

• Self-Validation Checkpoint: Quantify the free thiol concentration using Ellman’s reagent (DTNB). Measure absorbance at 412 nm.

  • Causality: This ensures your starting material has not prematurely oxidized into unreactive disulfides before thermal stress is applied.

Step 2: Buffer Degassing and Chelation

• Sparge the reaction buffer with Argon or Nitrogen for 15 minutes prior to adding the target electrophile/disulfide.

  • Causality: Elevating the temperature in Step 3 will exponentially increase the rate of oxygen-driven auto-oxidation. Removing dissolved oxygen and chelating trace metals (via EDTA) isolates the thermal energy to drive only the desired conjugation pathway.

Step 3: Thermal Activation & Conjugation

• Combine the aminothiol and the target molecule in a thermomixer.

• Set the temperature strictly to 37°C – 45°C and agitate at 500 RPM for 2 to 4 hours.

  • Causality: This specific temperature window provides enough kinetic energy to overcome the Ea​ barrier imposed by the gem-dimethyl groups without causing thermal degradation of the amine backbone.

Step 4: Post-Reaction Quenching and Analysis

• Quench the reaction by lowering the temperature immediately to 4°C and slightly acidifying the mixture (pH 6.0) to protonate any remaining unreacted thiolates.

• Self-Validation Checkpoint: Perform a secondary Ellman’s assay (back-titration) to calculate the exact consumption of free thiols, confirming conjugation efficiency before proceeding to downstream purification (e.g., SEC or HPLC).

Part 6: References

• Title: A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Source: Bioconjugate Chemistry (ACS Publications) URL: [Link]

• Title: Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study Source: Frontiers in Chemistry URL: [Link]

• Title: Synthesis, Characterization, and Protonation of an Amide-Containing Thiolate Complex of a Ruthenium Nitrosyl Porphyrin Source: Inorganic Chemistry (ACS Publications) URL: [Link]

• Title: The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean Source: Life (MDPI) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | Kinetics and Reaction Mechanism of Biothiols Involved in SNAr Reactions: An Experimental Study [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean [mdpi.com]

Technical Support Center: Troubleshooting 1-Amino-2-methylpropane-2-thiol Solubility

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the erratic solubility profile of 1-Amino-2-methylpropane-2-thiol (also known as dimethylcysteamine or 1-amino-2-methyl-2-propanethiol).

This sterically hindered cysteamine analog is highly valued for creating ultra-stable disulfide linkers in PEGylated nanocarriers, antibody-drug conjugates (ADCs), and as a protecting group in Native Chemical Ligation (NCL) 1. However, its unique gem-dimethyl steric bulk fundamentally alters its solvation thermodynamics. Failing to account for its protonation state or its profound hydrophobicity upon oxidation inevitably leads to precipitation, failed couplings, and lost yields.

This guide bypasses generic advice to provide you with the mechanistic causality behind these solubility issues and the self-validating protocols required to overcome them.

Part 1: The Causality of Solubility — Salt vs. Free Base

The fundamental error most scientists make is treating the hydrochloride (HCl) salt and the free base as interchangeable. They are not. The gem-dimethyl groups adjacent to the thiol create a highly lipophilic microenvironment. When the amine is protonated (HCl salt), the ionic charge overpowers the lipophilicity, resulting in massive aqueous solubility 2. However, the moment the pH rises and the amine is deprotonated, the molecule undergoes a hydrophobic collapse in water 3.

Quantitative Solubility Profile

Table 1: Physicochemical comparison of 1-Amino-2-methylpropane-2-thiol states.

Property	Hydrochloride Salt (CAS 32047-53-3)	Free Base (CAS 7684-18-6)	Disulfide Conjugate / Homodimer
Molecular Weight	141.66 g/mol	105.20 g/mol	Varies (Dependent on conjugate)
Aqueous Solubility	Highly Soluble (747 g/L at 20°C)	Insoluble (Forms suspensions)	Highly Insoluble (Hydrophobic collapse)
Organic Solubility	Insoluble in DCM, DMF, NMP	Soluble in DCM, Chloroform, DMSO	Soluble in high % DMSO or NMP
Primary State	Protonated Amine (pH < 6)	Deprotonated Amine (pH > 8)	Oxidized Thiol
Application Context	Storage, Aqueous stock solutions	SPPS, Organic phase reactions	PEG-Nanocarriers, NCL intermediates

Part 2: Troubleshooting FAQs

Q: Why does my peptide resin aggregate when I add 1-amino-2-methylpropane-2-thiol hydrochloride during Solid-Phase Peptide Synthesis (SPPS)? A: You are likely attempting to dissolve the HCl salt directly in DMF or NMP without a base. The HCl salt is strictly insoluble in these non-polar organic solvents 3. Mechanistic Fix: You must perform in situ free-basing. Dissolve the HCl salt in N-Methyl-2-pyrrolidone (NMP) and immediately add N,N-Diisopropylethylamine (DIEA). The DIEA scavenges the HCl, generating the organic-soluble free base, which can then freely diffuse into the hydrophobic resin matrix 4.

Q: I am using this thiol to form a sterically hindered disulfide linker for a PEGylated nanocarrier. Why is my final conjugate precipitating in PBS? A: Disulfide bonds formed from 1-amino-2-methyl-2-propanethiol are exceptionally stable—degrading ~100 times slower than standard cysteamine linkers 1. However, this stability comes at the cost of extreme hydrophobicity. The gem-dimethyl groups shield the disulfide, drastically reducing the hydrodynamic volume and expelling water molecules from the solvation shell. Mechanistic Fix: Transition to a mixed-solvent system. Utilizing high concentrations of DMSO during the homodimerization or conjugation step prevents the hydrophobic collapse of the PEG-peptide core 1. Once conjugated, gradually dialyze into the final aqueous buffer rather than performing a direct solvent crash.

Q: During Native Chemical Ligation (NCL), my N-terminal cysteinyl peptide protected with a dimethylcysteamine derivative is completely insoluble. How can I force it into solution? A: NCL relies on neutral pH (6.5–7.5), which is dangerously close to the pKa of the amine, causing the sterically hindered protecting group to lose its charge and precipitate. Mechanistic Fix: You must overwhelm the hydrophobic interactions using a chaotropic agent. Standard aqueous buffers are insufficient; you must use 6 M Guanidinium chloride (Gdn·HCl) [[4]](). The guanidinium ions disrupt the hydrogen bonding network of water, accommodating the hydrophobic gem-dimethyl groups.

Part 3: Diagnostic Workflows & State Transitions

Decision tree for troubleshooting 1-Amino-2-methylpropane-2-thiol solubility issues.

Chemical state transitions of 1-Amino-2-methylpropane-2-thiol and their impact on solubility.

Part 4: Validated Experimental Protocols

Protocol 1: In Situ Free-Basing and Coupling for SPPS [2.1]

Objective: Solubilize the HCl salt in organic solvent for coupling to a peptidyl resin without causing resin aggregation.

• Resin Preparation: Swell 10 µmol of peptidyl resin in 3 mL of N-Methyl-2-pyrrolidone (NMP) for 15 minutes. Drain the reactor.

• Reagent Solubilization: Weigh 14 mg (10 equivalents) of 1-amino-2-methylpropane-2-thiol hydrochloride. Add 1 mL of NMP.

  • Validation Check: The solution will appear cloudy as the HCl salt is insoluble in NMP.

• In Situ Free-Basing: Add 35 µL (20 equivalents) of N,N-Diisopropylethylamine (DIEA) to the suspension.

  • Validation Check: The solution must turn completely clear within 30 seconds, confirming the generation of the organic-soluble free base.

• Coupling: Add the clear solution to the resin. Stir for 5 minutes at room temperature.

• Washing & Verification: Drain the reactor. Wash the resin with DCM (3 × 3 mL) and NMP (3 × 3 mL). Cleave a micro-aliquot and analyze via LC-MS to confirm the mass shift (+103 Da) associated with successful conjugation.

Protocol 2: Preparation of Denaturing NCL Buffer for Hindered Thiols [2.1]

Objective: Prevent hydrophobic collapse of sterically hindered disulfide conjugates during Native Chemical Ligation.

• Chaotrope Dissolution: In a 15 mL conical tube, dissolve 356 mg of disodium hydrogen phosphate dihydrate (2 mmol) and 5.73 g of Guanidinium chloride (Gdn·HCl) in LC-MS grade water to a final volume of 10 mL.

  • Validation Check: The solution should be endothermic (cold to the touch) and completely transparent.

• Degassing: Subject the buffer to three cycles of vacuum sonication and argon purging.

  • Validation Check: No visible micro-bubbles should form upon the final sonication pulse.

• Catalyst Addition: Under an argon atmosphere, transfer 1 mL of the buffer to a vial containing the required amounts of MPAA (thiol catalyst) and TCEP (reducing agent). Adjust pH strictly to 7.0 using 1M NaOH.

• Ligation: Add the N-terminal cysteinyl peptide (protected with the dimethylcysteamine derivative) to the buffer.

  • Validation Check: The 6M Gdn·HCl ensures the peptide dissolves instantly without turbidity. Monitor the reaction via HPLC at 214 nm; the absence of broad, tailing peaks confirms the peptide is monomeric and fully solvated.

References

• Fluorochem. "1-Amino-2-methyl-2-propanethiol hydrochloride (CAS 32047-53-3)". 2

• RSC Advances. "A straightforward methodology to overcome solubility challenges for N-terminal cysteinyl segments used for native chemical ligation".4

• Biomacromolecules (ACS Publications). "Poly(amidoamine) Conjugates with Disulfide-Linked Cholesterol Pendants Self-Assembling into Redox-Sensitive Nanoparticles". 3

• PMC (NIH). "Multimeric Peptide-based PEG Nanocarriers with Programmable Elimination Properties". 1

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. rsc.org [rsc.org]

Reference Data & Comparative Studies

1-Amino-2-methylpropane-2-thiol vs dithiothreitol (DTT) as a reducing agent.

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating reducing agents for bioconjugation, structural biology, and targeted therapeutics.

Executive Summary

In biochemical research and drug development, the choice of reducing agent dictates the stability, structural integrity, and functional release of therapeutic molecules. While Dithiothreitol (DTT) is the ubiquitous gold standard for rapid and complete disulfide reduction, 1-Amino-2-methylpropane-2-thiol (AMPT) —also known as dimethylcysteamine—offers a highly specialized alternative. AMPT is a sterically hindered tertiary thiol designed not for rapid bulk reduction, but for controlled, ultra-slow redox kinetics. This guide provides an objective comparative analysis of DTT and AMPT, evaluating their mechanistic differences, performance metrics, and applications in bioconjugation and targeted drug delivery.

Mechanistic Profiling: The Causality of Redox Kinetics

The fundamental difference between DTT and AMPT lies in their molecular geometry and the thermodynamic driving forces governing their redox reactions.

DTT: Entropy-Driven Intramolecular Cyclization

DTT is a potent, water-soluble dithiol with a low redox potential (E°' ≈ -0.33 V at pH 7.0). Its high reducing power is not merely a function of its thiol groups, but rather the thermodynamics of its oxidation. The reaction proceeds via a two-step mechanism: an initial intermolecular nucleophilic attack on the target disulfide, followed by a rapid, entropy-favored intramolecular cyclization. This cyclization forms a highly stable, six-membered 1,2-dithiane ring, effectively driving the reaction equilibrium toward the complete reduction of the target protein [1].

AMPT: Steric Shielding and High Activation Energy

Unlike DTT, AMPT is a monothiol featuring a tertiary sulfhydryl group. The carbon atom bearing the thiol is flanked by two bulky methyl groups (a gem-dimethyl configuration). This intense steric hindrance physically shields the sulfur atom, drastically increasing the activation energy required to reach the SN​2 transition state during disulfide exchange. Consequently, AMPT acts as a very weak and slow reducing agent. Its primary utility in drug development is forming sterically hindered mixed disulfides that are up to 100 times more resistant to premature reduction by endogenous reducing agents (e.g., intracellular glutathione) compared to unhindered thiols [1].

Visualizing the Reaction Pathways

Figure 1: Mechanism of disulfide reduction by DTT driven by stable 6-membered ring formation.

Figure 2: Steric hindrance by gem-dimethyl groups in AMPT leads to slow, controlled exchange.

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between DTT and AMPT, highlighting why they occupy entirely different niches in experimental design.

Property	Dithiothreitol (DTT)	1-Amino-2-methylpropane-2-thiol (AMPT)
Chemical Structure	1,4-bis(sulfanyl)butane-2,3-diol	1-amino-2-methyl-2-propanethiol
Thiol Classification	Primary dithiol	Tertiary monothiol
Reduction Mechanism	Intramolecular cyclization	Intermolecular disulfide exchange
Reaction Kinetics	Extremely fast (Minutes)	Very slow (~100x slower than cysteamine)
Steric Hindrance	Low	Extremely High (Gem-dimethyl groups)
Redox Driving Force	High (E°' ≈ -0.33 V)	Low (Equilibrium-dependent)
Primary Application	Complete protein denaturation/reduction	Tunable drug delivery, stable linker formation

Experimental Workflows & Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Each workflow includes an orthogonal validation step to confirm the success of the reaction without relying on assumptions.

Protocol 1: Complete Protein Reduction using DTT

Objective: Rapid and complete reduction of disulfide bonds for downstream SDS-PAGE or Mass Spectrometry.

• Preparation : Dissolve DTT in a standard reaction buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, pH 8.0) to create a 100 mM stock solution. Note: Prepare fresh, as DTT oxidizes in air.

• Reaction : Add DTT to the protein sample (1–10 mg/mL) to achieve a final concentration of 10 mM.

• Incubation : Incubate the mixture at 37°C for 30–45 minutes. The elevated temperature ensures accessibility to buried disulfides.

• Self-Validation (Ellman’s Assay) : To confirm complete reduction, take a 10 µL aliquot and react it with Ellman’s Reagent (DTNB). A rapid colorimetric shift to yellow (measurable at 412 nm) confirms the presence of abundant free thiols.

• Alkylation (Optional) : If preparing for MS, immediately add 20 mM Iodoacetamide (IAA) and incubate in the dark for 30 minutes to prevent re-oxidation.

Protocol 2: Controlled Disulfide Exchange using AMPT

Objective: Synthesize a sterically hindered, reduction-resistant disulfide linker for a PEG-peptide conjugate or Antibody-Drug Conjugate (ADC).

• Activation : Pre-activate the target polymer or peptide using 2,2'-dipyridyl disulfide to form a reactive 2-thiopyridine (2-TP) intermediate.

• Preparation : Dissolve AMPT hydrochloride in PBS (pH 7.4) to a concentration of 50 mM. Adjust pH back to 7.4 using dilute NaOH, as the hydrochloride salt will acidify the solution.

• Reaction : Mix the AMPT solution with the 2-TP activated target at a 5:1 molar excess of AMPT.

• Self-Validation (Continuous UV-Vis) : Monitor the reaction in real-time using a spectrophotometer at 343 nm. The leaving group, 2-thiopyridone, absorbs strongly at this wavelength. Because AMPT is sterically hindered, the reaction will be slow. The reaction is validated as complete only when the absorbance at 343 nm reaches a stable plateau (often taking 12–24 hours at room temperature).

• Purification : Remove unreacted AMPT and 2-thiopyridone via Size Exclusion Chromatography (SEC) or extensive dialysis against PBS.

Applications in Drug Development

DTT in Sample Preparation: DTT remains indispensable in the analytical characterization of biologics. It is used to dismantle protein quaternary structures, allowing for accurate molecular weight determination via SDS-PAGE and ensuring complete sequence coverage during peptide mapping in mass spectrometry.

AMPT in Programmable Therapeutics: The true value of AMPT emerges in the design of "smart" therapeutics. In the development of multimeric peptide-based PEG nanocarriers and ADCs, premature drug release in the bloodstream (due to serum thiols) causes systemic toxicity. By utilizing AMPT to form the disulfide linkage, researchers exploit its steric hindrance to create a bond that is stable in the extracellular environment but slowly degrades in the highly reducing, glutathione-rich intracellular environment. This allows for programmable elimination properties and a drastically improved therapeutic index [1].

References

• Title: A Polyethylene Glycol Copolymer for Carrying and Releasing Multiple Copies of Cysteine-Containing Peptides Source: Bioconjugate Chemistry (ACS Publications) URL: [Link]

• Title: Dithiothreitol, a new protective reagent for SH groups Source: Biochemistry (ACS Publications) URL: [Link]

• Title: Multimeric Peptide-based PEG Nanocarriers with Programmable Elimination Properties Source: PubMed Central (NIH) URL: [Link]

A Senior Application Scientist's Guide to Assessing the Purity of Synthesized 1-Amino-2-methylpropane-2-thiol

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is not merely a quality metric; it is the bedrock of reliable and reproducible experimental outcomes. This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of 1-Amino-2-methylpropane-2-thiol, a crucial aminothiol in various research and development applications. We will delve into the rationale behind experimental choices, provide detailed protocols, and present comparative data to empower you in selecting the most appropriate techniques for your specific needs.

The Significance of Purity for 1-Amino-2-methylpropane-2-thiol

1-Amino-2-methylpropane-2-thiol, with its primary amine and tertiary thiol functional groups, is a versatile building block in medicinal chemistry and materials science. However, its thiol group is susceptible to oxidation, primarily forming the corresponding disulfide, which can significantly alter the compound's reactivity and biological activity. Furthermore, residual starting materials from synthesis can introduce unwanted side reactions. Therefore, rigorous purity assessment is paramount.

A common synthetic route to 1-Amino-2-methylpropane-2-thiol involves the conversion of 2-Amino-2-methyl-1-propanol. This pathway, while effective, can lead to two primary impurities:

• Unreacted Starting Material: 2-Amino-2-methyl-1-propanol

• Oxidation Product: Bis(1-amino-2-methylpropan-2-yl) disulfide

This guide will focus on methods to detect and quantify the desired thiol in the presence of these specific impurities.

Comparative Analysis of Purity Assessment Techniques

A multi-faceted approach is often necessary for a comprehensive purity assessment. The choice of technique depends on the specific information required, available instrumentation, and the desired level of sensitivity and accuracy.[1] We will explore chromatographic, spectroscopic, and colorimetric methods.

Table 1: Comparison of Analytical Techniques for Purity Assessment of 1-Amino-2-methylpropane-2-thiol

Technique	Principle	Detects	Pros	Cons
¹H & ¹³C NMR Spectroscopy	Nuclear magnetic resonance of atomic nuclei.	Thiol, Disulfide, Starting Material	Provides detailed structural information, can quantify all components in a mixture.	Lower sensitivity compared to other methods, requires higher sample concentration.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Thiol, Disulfide, Starting Material	High sensitivity and specificity, provides molecular weight information.	May require derivatization for volatile compounds, fragmentation can be complex.
Gas Chromatography (GC)	Separates volatile compounds based on their boiling points and interactions with a stationary phase.	Thiol, Disulfide, Starting Material (after derivatization)	High resolution for volatile compounds, can be coupled with MS for identification.	Requires derivatization for polar analytes like aminothiols, risk of thermal degradation.[2][3][4]
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their interactions with a stationary phase in a liquid mobile phase.	Thiol, Disulfide, Starting Material	Versatile for a wide range of compounds, various detection methods available (UV, Fluorescence).[1][5][6]	Can be time-consuming, may require derivatization for sensitive detection.[1][7]
Ellman's Assay (Colorimetric)	Reaction of thiols with DTNB to produce a colored product.	Free Thiols	Simple, rapid, and cost-effective for quantifying total free thiols.[8][9][10][11][12]	Does not provide information on individual impurities, can be prone to interference.

In-Depth Experimental Protocols and Data Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Workhorse

NMR spectroscopy is a powerful, non-destructive technique that provides detailed structural information and can be used for quantitative analysis of all components in a mixture.

Predictive NMR software, based on extensive databases and computational algorithms, can provide estimated chemical shifts that are invaluable for initial spectral assignment.[13][14][15][16][17][18]

1-Amino-2-methylpropane-2-thiol:

• ¹H NMR (Predicted): The spectrum is expected to show a singlet for the two methyl groups, a singlet for the methylene protons adjacent to the amino group, and a broad singlet for the amino protons. The thiol proton signal may be broad and its position can vary.

• ¹³C NMR (Predicted): Key signals would include those for the two equivalent methyl carbons, the methylene carbon, and the quaternary carbon bearing the thiol group.

Bis(1-amino-2-methylpropan-2-yl) disulfide:

• ¹H NMR (Predicted): The spectrum will be similar to the thiol, but with a downfield shift of the signals for the protons on the carbon adjacent to the sulfur due to the presence of the disulfide bond.

• ¹³C NMR (Predicted): The most significant change will be the downfield shift of the quaternary carbon signal due to the deshielding effect of the disulfide bond.[19]

2-Amino-2-methyl-1-propanol (Starting Material):

• ¹H NMR: Experimental data shows a singlet for the two methyl groups, a singlet for the methylene protons adjacent to the hydroxyl group, and broad singlets for the amino and hydroxyl protons.

• ¹³C NMR: Experimental data will show distinct signals for the methyl, methylene, and quaternary carbons.

• Sample Preparation: Dissolve an accurately weighed sample (typically 5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃, D₂O, or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer (e.g., 400 MHz or higher for better resolution).

• Data Processing and Analysis: Process the spectra (Fourier transform, phase correction, and baseline correction). Integrate the signals corresponding to the thiol, disulfide, and starting material to determine their relative molar ratios.

Mass Spectrometry (MS): For High Sensitivity and Molecular Weight Determination

Mass spectrometry is a highly sensitive technique that provides the molecular weight of the analyte and, through fragmentation patterns, structural information.[20][21][22][23][24]

• 1-Amino-2-methylpropane-2-thiol: The mass spectrum will show a molecular ion peak (M⁺) corresponding to its molecular weight. Common fragmentation patterns for aminothiols involve cleavage alpha to the nitrogen or sulfur atoms.

• Bis(1-amino-2-methylpropan-2-yl) disulfide: The molecular ion peak will be at a mass corresponding to the dimer. A characteristic fragmentation would be the cleavage of the S-S bond, potentially yielding a fragment corresponding to the monomeric thiol radical cation.

• 2-Amino-2-methyl-1-propanol: The mass spectrum will show a molecular ion peak and characteristic fragments from the loss of small molecules like water or a methyl group.

Due to the polarity of the analytes, derivatization is necessary for GC-MS analysis to increase volatility and improve chromatographic peak shape.[3][4][25]

• Derivatization: React the sample with a suitable derivatizing agent, such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), to convert the amine, thiol, and alcohol groups to their corresponding silyl ethers and thioethers.

• GC Separation: Inject the derivatized sample onto a GC equipped with a suitable capillary column (e.g., a non-polar or mid-polar column). Use a temperature program to separate the derivatized thiol, disulfide, and starting material.

• MS Detection: Detect the eluting compounds using a mass spectrometer.

• Data Analysis: Identify the compounds based on their retention times and mass spectra. Quantify by integrating the peak areas and comparing them to a calibration curve.

Caption: Workflow for GC-MS analysis of 1-Amino-2-methylpropane-2-thiol.

High-Performance Liquid Chromatography (HPLC): A Versatile Separation Technique

HPLC is a robust and versatile technique for separating and quantifying components in a mixture.[1][5][6][7][26][27][28] For aminothiols, which often lack a strong UV chromophore, derivatization is frequently employed to enhance detection sensitivity, particularly with fluorescence detection.[1][7][29]

• Derivatization: React the sample with a fluorescent labeling reagent that is specific for thiols, such as 4-(aminosulfonyl)-7-fluoro-2,1,3-benzoxadiazole (ABD-F) or monobromobimane (mBBr).[1]

• HPLC Separation: Inject the derivatized sample onto a reversed-phase HPLC column (e.g., C18). Use a suitable mobile phase gradient (e.g., acetonitrile/water with a buffer) to separate the derivatized thiol from other components.

• Fluorescence Detection: Detect the eluting fluorescent derivatives using a fluorescence detector set at the appropriate excitation and emission wavelengths for the chosen derivatizing agent.

• Data Analysis: Identify the derivatized thiol based on its retention time and quantify its concentration by comparing the peak area to a calibration curve prepared with a known standard.

Caption: Workflow for HPLC analysis with fluorescence detection.

Ellman's Assay: A Rapid and Simple Quantification of Free Thiols

Ellman's assay is a widely used colorimetric method for the quantification of free sulfhydryl groups.[8][9][10][11][12] The reaction of a thiol with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) produces a yellow-colored 2-nitro-5-thiobenzoate (TNB²⁻) anion, which can be quantified spectrophotometrically at 412 nm.

• Reagent Preparation:

  • Reaction Buffer: 0.1 M sodium phosphate, pH 8.0, containing 1 mM EDTA.

  • DTNB Solution: 4 mg/mL DTNB in the reaction buffer.

  • Standard Solution: A series of known concentrations of a standard thiol (e.g., L-cysteine) in the reaction buffer.

• Assay Procedure:

  • To a 96-well plate, add a known volume of your sample and the standard solutions to different wells.

  • Add the DTNB solution to each well.

  • Incubate at room temperature for 15 minutes.

  • Measure the absorbance at 412 nm using a plate reader.

• Calculation:

  • Create a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of free thiol in your sample by interpolating its absorbance on the standard curve.

Conclusion: A Strategy for Comprehensive Purity Assessment

No single technique provides a complete picture of the purity of synthesized 1-Amino-2-methylpropane-2-thiol. A logical and efficient workflow would be:

• Initial Screening with NMR: Use ¹H and ¹³C NMR to confirm the identity of the main product and to identify and roughly quantify the major impurities (disulfide and starting material).

• Quantitative Analysis with HPLC or GC-MS: For more precise quantification, especially at lower impurity levels, employ a validated HPLC or GC-MS method. HPLC with fluorescence detection offers excellent sensitivity for the thiol, while GC-MS can provide simultaneous quantification of all three components after derivatization.

• Rapid Thiol Quantification with Ellman's Assay: For quick, routine checks of the free thiol content, the Ellman's assay is a valuable and cost-effective tool.

By employing this multi-technique approach, researchers can confidently assess the purity of their synthesized 1-Amino-2-methylpropane-2-thiol, ensuring the integrity and reliability of their subsequent experiments.

References

Click to expand

Sources

• 1. mdpi.com [mdpi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 4. Comparison of Two Derivative Methods for the Quantification of Amino Acids in PM2.5 Using GC-MS/MS [mdpi.com]
• 5. akjournals.com [akjournals.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. diva-portal.org [diva-portal.org]
• 8. broadpharm.com [broadpharm.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. interchim.fr [interchim.fr]
• 11. bmglabtech.com [bmglabtech.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Visualizer loader [nmrdb.org]
• 14. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 15. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. bcc.bas.bg [bcc.bas.bg]
• 18. sciencesolutions.wiley.com [sciencesolutions.wiley.com]
• 19. mdpi.com [mdpi.com]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 21. youtube.com [youtube.com]
• 22. mdpi.com [mdpi.com]
• 23. chem.libretexts.org [chem.libretexts.org]
• 24. verifiedpeptides.com [verifiedpeptides.com]
• 25. dspace.ewha.ac.kr [dspace.ewha.ac.kr]
• 26. researchgate.net [researchgate.net]
• 27. An improved method for simultaneous analysis of aminothiols in human plasma by high-performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

performance of 1-Amino-2-methylpropane-2-thiol in different assay systems

Performance of 1-Amino-2-methylpropane-2-thiol in Drug Discovery Assays: A Comparative Guide

Executive Summary

In modern drug discovery, the selection of chemical building blocks fundamentally dictates the downstream pharmacokinetic (PK) and pharmacodynamic (PD) success of a therapeutic candidate. 1-Amino-2-methylpropane-2-thiol (CAS 32047-53-3), often supplied as a hydrochloride salt, is a specialized, sterically hindered thiol[1]. While standard cysteamine (2-aminoethanethiol) is a ubiquitous reagent, substituting it with 1-Amino-2-methylpropane-2-thiol introduces a gem-dimethyl group adjacent to the sulfur atom. This guide objectively compares the performance of compounds synthesized with this hindered thiol against standard alternatives across two critical assay systems: Kinase Inhibition (FGFR4) and Antimicrobial Susceptibility (Pleuromutilin derivatives).

The Mechanistic Advantage: Causality of the Gem-Dimethyl Effect

Before analyzing assay data, it is critical to understand why this specific building block is chosen. The addition of two methyl groups at the thiol-bearing carbon creates significant steric bulk.

In biological systems, this steric shielding serves two primary functions:

• Metabolic Stability: It physically blocks metabolic enzymes (such as flavin-containing monooxygenases) from rapidly oxidizing the sulfur atom, thereby extending the molecule's half-life in vivo[2].

• Conformational Locking: The bulky methyl groups restrict the rotation of adjacent bonds, pre-organizing the molecule into a bioactive conformation that can drastically increase target binding affinity.

Logical pathway of steric shielding improving pharmacokinetic stability and target affinity.

Performance in Kinase Inhibition Assays: FGFR4 Targeting

Fibroblast Growth Factor Receptor 4 (FGFR4) is a highly conserved tyrosine kinase and a primary therapeutic target for liver cancer[2]. In the development of fused-ring FGFR4 inhibitors, researchers compared derivatives synthesized with standard cysteamine against those utilizing 1-Amino-2-methylpropane-2-thiol.

Comparative Data Analysis

Derivatives incorporating the gem-dimethyl moiety demonstrated vastly superior metabolic properties during in vivo PK/PD assays in NOD-SCID mice[2]. As shown in Table 1, the structural substitution directly translated to higher systemic exposure.

Table 1: Pharmacokinetic & Efficacy Comparison in FGFR4 Inhibitor Models

Compound Motif	Structural Thiol Source	In Vitro FGFR4 IC50	Systemic Exposure (AUC 0-24h)	Max Blood Conc. (Cmax)
Reference	Standard Cysteamine (-CH2-SH)	Baseline	Baseline (Rapidly metabolized)	Baseline
Optimized	1-Amino-2-methylpropane-2-thiol	Maintained / Improved	Significantly Higher	Significantly Higher

Self-Validating Protocol: FGFR4 Mobility Shift Assay

To objectively measure the IC50 values of these derivatives, a Mobility Shift Assay is employed[3]. This system is self-validating because it relies on the intrinsic charge difference between the unphosphorylated peptide substrate and the phosphorylated product. By analyzing the ratio of the two states in the same well, the assay inherently normalizes for any well-to-well variations in dispensing volume or cell count.

Step-by-Step Methodology:

• Compound Preparation: Prepare the test compounds in a gradient concentration using 100% DMSO.

• Buffer Dilution: Dilute the gradient into an assay buffer (50 mM HEPES, pH 7.5) to ensure optimal enzyme stability[3].

• Incubation: Combine the diluted inhibitor, recombinant FGFR4 kinase, and a fluorescently labeled peptide substrate in a microplate.

• Initiation: Add ATP to initiate the phosphorylation reaction.

• Electrophoretic Separation: Apply an electric field. The phosphorylated peptide (carrying an additional negative charge) migrates faster than the unphosphorylated substrate.

• Quantification: Calculate the conversion ratio: Phosphorylated / (Phosphorylated + Unphosphorylated). Plot against compound concentration to derive the IC50.

Step-by-step workflow for the FGFR4 Kinase Mobility Shift Assay.

Performance in Antimicrobial Susceptibility Assays: Pleuromutilin Derivatives

Multidrug-resistant (MDR) Acinetobacter baumannii is a critical Gram-negative pathogen. To develop new treatments, researchers synthesized novel pleuromutilin derivatives. By utilizing 1-Amino-2-methylpropane-2-thiol for thioether formation, they generated "Analogue 1", a highly potent bactericidal agent[4].

Comparative Data Analysis

Analogue 1 demonstrated in vitro bacterial growth inhibitory activity comparable to last-resort clinical drugs like Tobramycin and Colistin[4]. Furthermore, Analogue 1 exhibited a profound synergistic effect when combined with Doxycycline, drastically lowering the Minimum Bactericidal Concentration (MBC) required to eradicate MDR strains[5].

Table 2: Antimicrobial Performance against A. baumannii

Antimicrobial Agent	MIC (μg/mL)	MBC (μg/mL)	Synergy with Doxycycline
Analogue 1 (Dimethylcysteamine derivative)	3.13	6.25	Strong (ΣFIC < 0.5)
Tobramycin (Standard Clinical Drug)	Comparable	Comparable	None
Colistin (Standard Clinical Drug)	Comparable	Comparable	None
Analogue 1 + Doxycycline (35:1 Ratio)	N/A	2.0 (Susceptible) / 3.13 (MDR)	N/A

Self-Validating Protocol: Broth Microdilution Checkerboard Assay

To prove the synergistic performance of Analogue 1, a checkerboard assay was utilized[6]. This protocol is self-validating through the mathematical calculation of the Fractional Inhibitory Concentration (FIC) index. By testing compounds alone and in orthogonal concentration gradients, the system mathematically distinguishes true biological synergy from simple additive toxicity.

Step-by-Step Methodology:

• Inoculum Preparation: Standardize the A. baumannii suspension (e.g., ATCC 19606) to a precise density of 5 × 10^5 CFU/mL to ensure consistent challenge levels.

• Gradient Setup: In a 96-well plate, serially dilute Analogue 1 horizontally across the columns, and serially dilute Doxycycline vertically down the rows.

• Incubation: Inoculate the wells and incubate at 37°C for 18–24 hours.

• MIC Determination: Visually or spectrophotometrically determine the Minimum Inhibitory Concentration (MIC) for each well (the lowest concentration with no visible bacterial growth).

• Validation Calculation: Calculate the FIC index: ΣFIC = (MIC of Drug A in combination / MIC of Drug A alone) + (MIC of Drug B in combination / MIC of Drug B alone). A value of ΣFIC < 0.5 mathematically validates strong synergy[6].

Conclusion

The performance of an assay is intrinsically tied to the stability and specific binding characteristics of the molecule being tested. While standard thiols are prone to rapid metabolic degradation, the strategic integration of 1-Amino-2-methylpropane-2-thiol provides critical steric shielding. As evidenced by both FGFR4 kinase inhibition models and MDR antimicrobial susceptibility assays, this specific building block consistently yields derivatives with superior pharmacokinetic exposure, potent target affinity, and unique synergistic capabilities.

References

• Sigma-Aldrich. "1-amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3".
• Jacobio Pharmaceuticals Co., Ltd. "FUSED RING DERIVATIVE USED AS FGFR4 INHIBITOR - EP 3831827 A1".
• Siricilla, S., et al. "A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii". Journal of Medicinal Chemistry (2017).

Sources

• 1. 1-amino-2-methylpropane-2-thiol hydrochloride | 32047-53-3 [sigmaaldrich.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. A New Combination of a Pleuromutilin Derivative and Doxycycline for Treatment of Multidrug-Resistant Acinetobacter baumannii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-Amino-2-methylpropane-2-thiol proper disposal procedures

Standard Operating Procedure: Disposal and Chemical Inactivation of 1-Amino-2-methylpropane-2-thiol

As a Senior Application Scientist, I frequently consult with drug development teams on the logistical handling of bifunctional building blocks. 1-Amino-2-methylpropane-2-thiol (often utilized as its hydrochloride salt, CAS 32047-53-3) is a critical reagent in pharmaceutical synthesis, particularly in the development of cysteamine conjugates and autophagy activators[1]. However, its molecular structure—featuring a primary amine and a sterically hindered tertiary thiol—presents significant operational challenges. It is highly malodorous, environmentally hazardous (H400/H412), and capable of forming toxic degradation products if mismanaged.

This guide establishes a self-validating, E-E-A-T-aligned protocol for the disposal of 1-Amino-2-methylpropane-2-thiol. To ensure laboratory safety and environmental compliance, we divide disposal into two distinct operational pathways: macro-scale segregation for licensed disposal, and micro-scale in-lab chemical inactivation.

Why can't we simply dilute and drain-dispose of trace thiol residues?

The sulfhydryl (-SH) group is a potent, easily oxidized nucleophile. If disposed of improperly in standard aqueous waste streams, it can react with ambient oxidizers to release sulfur dioxide ( SO2​ ) or react with heavy metals in plumbing to form insoluble, shock-sensitive metal mercaptides. Furthermore, the human olfactory system can detect mercaptans at part-per-billion (ppb) levels. Even trace residues evaporating from a laboratory sink can trigger facility-wide odor complaints and emergency evacuations.

Therefore, proper disposal relies on either complete physical containment (macro-scale) or forced, controlled chemical oxidation to a non-volatile sulfonate (micro-scale)[2].

Macro-Scale Disposal: Professional Waste Management

For pure reagents, concentrated stock solutions, or waste volumes exceeding 50 mL (or 50 g), in-lab neutralization is unsafe due to the highly exothermic nature of bulk thiol oxidation. These materials must be managed under strict.

Step-by-Step Segregation Protocol:

• Containment: Transfer the unused 1-Amino-2-methylpropane-2-thiol into a chemically compatible, high-density polyethylene (HDPE) or glass waste container. Causality: Do not use metal containers, as thiols can corrode metals and generate explosive hydrogen gas or metal mercaptides.

• Strict Segregation: Isolate this waste entirely from strong oxidizers (e.g., nitric acid, peroxides) and strong acids. Causality: Mixing thiols with strong acids can catalyze the release of lethal hydrogen sulfide ( H2​S ) gas.

• Regulatory Labeling: Label the container explicitly as "Hazardous Waste: 1-Amino-2-methylpropane-2-thiol (Mercaptan/Amine)". Attach the appropriate GHS hazard pictograms (Corrosive, Harmful, Environmentally Damaging) according to the .

• Storage & Transfer: Store the sealed container in a ventilated flammables/corrosives cabinet until pickup by a licensed hazardous waste disposal facility[3].

Micro-Scale Disposal: In-Lab Chemical Inactivation

For contaminated glassware, trace residues, and dilute aqueous solutions (<5%), in-lab chemical inactivation is the preferred operational method. We utilize sodium hypochlorite (bleach) to forcefully oxidize the volatile thiol into a highly water-soluble, odorless sulfonic acid.

Mechanistic Causality: R−SH+3NaOCl→R−SO3​H+3NaCl

By providing a stoichiometric excess of hypochlorite, we bypass the formation of intermediate disulfides (which can precipitate out of solution) and drive the reaction entirely to the sulfonate. Due to the steric hindrance of the tertiary thiol in 1-Amino-2-methylpropane-2-thiol, the oxidation kinetics are slower compared to primary thiols. Therefore, extended incubation is required.

Step-by-Step Oxidation Protocol:

• Preparation: Perform all steps inside a certified chemical fume hood. Don appropriate PPE (nitrile gloves, lab coat, face shield).

• Reagent Setup: Prepare a 5-10% sodium hypochlorite solution (standard commercial bleach is typically 5.25%). Ensure the bleach is fresh, as hypochlorite degrades over time.

• Alkaline Stabilization (Critical Step): Add 1 M Sodium Hydroxide (NaOH) to the bleach solution to ensure the pH remains strictly >10. Causality: If the solution becomes acidic, the hypochlorite will decompose into highly toxic chlorine gas ( Cl2​ )[4].

• Controlled Addition: Slowly, dropwise, add the dilute 1-Amino-2-methylpropane-2-thiol residue to the vigorously stirring bleach solution. Causality:Never add bleach to the thiol. Adding bleach to the thiol creates a localized deficit of oxidizer, which promotes the formation of insoluble, malodorous disulfides rather than the desired sulfonic acid.

• Temperature Control: The oxidation is highly exothermic. Utilize an ice bath to maintain the reaction temperature below 30°C to prevent the volatilization of unreacted mercaptans.

• Incubation & Self-Validation: Allow the mixture to stir continuously for 2 to 4 hours. Self-Validating System: The human olfactory threshold for mercaptans is so low that the complete cessation of the characteristic odor serves as a highly sensitive, self-validating qualitative assay for 100% reaction completion[2].

• Final Disposal: The resulting neutralized solution must still be collected as aqueous hazardous waste and transferred to your EHS department, as it contains high concentrations of chlorinated salts and organic sulfonates[3].

Quantitative Operational Parameters

To ensure reproducibility and safety during in-lab inactivation, adhere to the following quantitative parameters:

Parameter	Specification / Value	Scientific Rationale
Thiol to Bleach Ratio	1 mL thiol : 15 mL Bleach (5.25%)	Requires a >3:1 molar excess of OCl− to drive complete oxidation to the sulfonate.
Reaction pH	> 10.0 (Adjust with NaOH)	Prevents the release of toxic Cl2​ gas from the hypochlorite solution[4].
Temperature	< 30°C (Use ice bath)	Mitigates the highly exothermic nature of the oxidation reaction.
Incubation Time	2 - 4 Hours	Overcomes the steric hindrance of the tertiary thiol to ensure complete cleavage[2].
Endpoint Indicator	Complete absence of thiol odor	Mercaptans are detectable at ppb levels; zero odor confirms 100% conversion[2].

Disposal Decision Workflow

Workflow for the segregation and chemical inactivation of 1-Amino-2-methylpropane-2-thiol waste.

References

• Environmental Protection Agency (EPA). "Land Disposal Restrictions for Third Third Scheduled Wastes". epa.gov. [Link]

• Department of Veterans Affairs. "SRS-008 – Chemical Disposal Standard Operating Procedures (SOP)". va.gov. [Link]

• ACS Publications. "Fatty Acid Cysteamine Conjugates as Novel and Potent Autophagy Activators". acs.org. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. va.gov [va.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]